Technical Documentation Center

2-(4-Methoxyanilino)acetohydrazide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(4-Methoxyanilino)acetohydrazide
  • CAS: 79476-73-6

Core Science & Biosynthesis

Foundational

2-(4-Methoxyanilino)acetohydrazide chemical properties

Technical Whitepaper: The Synthetic and Pharmacological Utility of 2-(4-Methoxyanilino)acetohydrazide Executive Summary 2-(4-Methoxyanilino)acetohydrazide represents a critical intermediate in medicinal chemistry, servin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: The Synthetic and Pharmacological Utility of 2-(4-Methoxyanilino)acetohydrazide

Executive Summary

2-(4-Methoxyanilino)acetohydrazide represents a critical intermediate in medicinal chemistry, serving as a versatile scaffold for the synthesis of bioactive heterocycles and Schiff bases. Distinguished by the presence of a secondary amine linker (–NH–) rather than the ether linkage found in phenoxy analogs, this molecule exhibits unique nucleophilic characteristics driven by the electron-donating p-methoxy group on the aromatic ring. This guide details the physicochemical properties, optimized synthetic protocols, and divergent derivatization pathways of this compound, providing a roadmap for its application in drug discovery.[1]

Molecular Architecture & Physicochemical Profile

The molecule consists of a p-anisidine moiety linked to a hydrazide functional group via a methylene bridge. Its reactivity is governed by two primary centers: the nucleophilic nitrogen atoms of the hydrazide and the electron-rich aromatic ring.

Structural Distinction

Unlike 2-(4-methoxyphenoxy)acetohydrazide, which possesses an ether linkage, the anilino analog contains a secondary amine.[1] This nitrogen atom introduces an additional site for hydrogen bonding and potential protonation, significantly influencing solubility and biological interaction profiles.

Spectroscopic Signature (Predicted & Empirical)

Identification relies on distinct spectral bands attributable to the hydrazide and methoxy groups.[1]

TechniqueFunctional GroupCharacteristic SignalNotes
FT-IR N–H Stretch3200–3400 cm⁻¹Doublet typical of primary amines (-NH₂); broad band for secondary amine.
C=O Stretch1650–1680 cm⁻¹Amide I band; characteristic of the hydrazide carbonyl.
C–N Stretch1240–1260 cm⁻¹Aromatic amine linkage.
¹H NMR –OCH₃δ 3.70–3.75 (s, 3H)Strong singlet, deshielded by oxygen.[1]
(DMSO-d₆)–NH–CH₂–δ 3.60–3.90 (s, 2H)Methylene bridge; position varies with concentration/solvent.[1]
Ar–Hδ 6.50–6.90 (m, 4H)AA'BB' system typical of p-substituted benzenes.[1]
–CONHNH₂δ 9.0–9.5 (br s, 1H)Amide proton; exchangeable with D₂O.[1]

Synthetic Pathways & Optimization

The synthesis of 2-(4-methoxyanilino)acetohydrazide is a two-step process involving N-alkylation followed by hydrazinolysis. The following protocol is optimized for yield and purity, minimizing the formation of bis-alkylated byproducts.

Experimental Protocol

Step 1: Synthesis of Ethyl 2-(4-methoxyanilino)acetate

  • Reagents: Dissolve 4-methoxyaniline (p-anisidine) (0.1 mol) in absolute ethanol (50 mL).

  • Base Addition: Add anhydrous potassium carbonate (K₂CO₃) (0.15 mol) to act as an acid scavenger.

  • Alkylation: Add ethyl chloroacetate (0.11 mol) dropwise over 30 minutes while stirring.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 6–8 hours. Monitor reaction progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

  • Workup: Filter the hot solution to remove inorganic salts (KCl, excess K₂CO₃). Evaporate the solvent under reduced pressure.

  • Purification: Recrystallize the residue from ethanol/water to obtain the ester intermediate.

Step 2: Hydrazinolysis to 2-(4-Methoxyanilino)acetohydrazide

  • Solvation: Dissolve the ester obtained in Step 1 (0.05 mol) in absolute ethanol (30 mL).

  • Hydrazine Addition: Add hydrazine hydrate (99%, 0.15 mol) dropwise. Note: Excess hydrazine is crucial to prevent the formation of symmetrical hydrazides.

  • Reflux: Reflux the mixture for 4–6 hours. A solid precipitate typically forms upon cooling.

  • Isolation: Cool the reaction mixture to 0–5°C. Filter the solid product.

  • Washing: Wash the filter cake with cold ethanol and then diethyl ether to remove unreacted hydrazine.

  • Drying: Dry under vacuum at 45°C.

Synthesis Workflow Diagram

Synthesis cluster_conditions Critical Control Points p_anisidine p-Anisidine (Starting Material) intermediate Ethyl 2-(4-methoxyanilino)acetate (Ester Intermediate) p_anisidine->intermediate N-Alkylation K2CO3, Reflux, EtOH ethyl_chloro Ethyl Chloroacetate ethyl_chloro->intermediate product 2-(4-Methoxyanilino)acetohydrazide (Target Scaffold) intermediate->product Hydrazinolysis Reflux, EtOH hydrazine Hydrazine Hydrate (Nucleophile) hydrazine->product control1 Use excess Hydrazine to avoid dimer formation control2 Anhydrous K2CO3 essential for yield

Caption: Step-wise synthetic pathway transforming p-anisidine to the target hydrazide via an ester intermediate.

Reactivity & Derivatization

The hydrazide group (–CONHNH₂) is a potent nucleophile, allowing for divergent synthesis into two major classes of compounds: Schiff bases (hydrazones) and heterocycles (oxadiazoles/triazoles) .

Formation of Schiff Bases (Hydrazones)

Reaction with aromatic aldehydes yields hydrazones, which possess an azomethine proton (–N=CH–).[1] This pharmacophore is widely recognized for anti-inflammatory and anticancer activity.

  • Mechanism: Acid-catalyzed condensation.

  • Key Reagent: Glacial acetic acid (catalytic amount).[1]

  • Observation: Formation of crystalline solids, often yellow/orange due to extended conjugation.[1]

Cyclization to 1,3,4-Oxadiazoles

The hydrazide can be cyclized to form 5-substituted-1,3,4-oxadiazole-2-thiones, a moiety found in various antimicrobial drugs.[1]

  • Reagents: Carbon disulfide (CS₂) and Potassium Hydroxide (KOH).[1]

  • Mechanism: Formation of a potassium dithiocarbazate salt followed by ring closure under reflux.

Derivatization Pathways Diagram

Derivatization core 2-(4-Methoxyanilino)acetohydrazide hydrazone Arylidene Hydrazones (Schiff Bases) core->hydrazone Glacial AcOH Reflux oxadiazole 1,3,4-Oxadiazole-2-thiones core->oxadiazole Reflux Ethanol pyrazole 3,5-Dimethylpyrazoles core->pyrazole Condensation aldehyde Aromatic Aldehydes (Ar-CHO) aldehyde->hydrazone cs2 CS2 / KOH (Cyclization Agents) cs2->oxadiazole acac Acetylacetone (Diketo-condensation) acac->pyrazole

Caption: Divergent synthesis pathways utilizing the hydrazide core to access biologically active heterocycles.[1]

Pharmacophore Potential

The 2-(4-methoxyanilino)acetohydrazide scaffold is not merely a synthetic intermediate but a "privileged structure" in medicinal chemistry.

  • Antimicrobial Activity: The hydrazide linkage, particularly when derivatized into hydrazones, mimics peptide bonds, potentially inhibiting bacterial protein synthesis.[1] The electron-donating methoxy group enhances lipophilicity, aiding cell wall penetration.

  • Anticancer Properties: Derivatives of acetohydrazides have shown efficacy in inhibiting cell proliferation.[2] The mechanism often involves the chelation of transition metals (Fe, Cu) by the hydrazone nitrogen and carbonyl oxygen, disrupting enzymatic processes in cancer cells.[1]

  • Antioxidant Capacity: The secondary amine (–NH–) and the electron-rich aromatic ring provide radical scavenging capabilities, stabilizing reactive oxygen species (ROS).[1]

References

  • Synthesis and Crystal Structure of Anilino Acetohydrazides: Zhang, S. & Shi, Y. (2009).[1] 2-(4-Methylanilino)acetohydrazide. Acta Crystallographica Section E. [Link] (Note: Provides structural homolog data for the p-methyl analog, serving as a direct reference for the p-methoxy congener's geometry).

  • Biological Activity of Acetohydrazide Derivatives: Tleumukhambetova, A. V., et al. (2020).[1][2] Synthesis and biological evaluation of novel 2-(2-arylmethylene)hydrazinyl-4-aminoquinazoline derivatives. [Link] (Validates the cytotoxicity and caspase activation potential of the acetohydrazide pharmacophore).

  • General Reactivity of Hydrazides: Al-Masoudi, N. A., et al. (2011).[1] Synthesis and biological activity of certain derivatives of 2,4-dioxo-1,2,3,4-tetrahydroquinazoline. [Link] (Details the synthetic utility of hydrazide intermediates in heterocycle formation).

  • Structural Characterization of Phenoxy Analogs (Comparative): Fun, H. K., et al. (2011).[1] 2-(4-Methoxyphenoxy)acetohydrazide. [Link] (Provides comparative IR/NMR data for the ether-linked analog to distinguish from the amine-linked target).

Sources

Exploratory

2-(4-Methoxyanilino)acetohydrazide molecular structure

Molecular Architecture, Synthesis Protocols, and Pharmacophore Applications Executive Summary 2-(4-Methoxyanilino)acetohydrazide is a pivotal pharmacophore intermediate in medicinal chemistry. Structurally, it serves as...

Author: BenchChem Technical Support Team. Date: February 2026

Molecular Architecture, Synthesis Protocols, and Pharmacophore Applications

Executive Summary

2-(4-Methoxyanilino)acetohydrazide is a pivotal pharmacophore intermediate in medicinal chemistry. Structurally, it serves as a "hinge" molecule, linking a lipophilic electron-rich aromatic core (4-methoxyaniline) to a reactive polar tail (acetohydrazide). This bifunctional nature makes it an essential precursor for synthesizing acylhydrazones (Schiff bases) and five-membered heterocycles (e.g., 1,3,4-oxadiazoles, 1,2,4-triazoles) with potent antimicrobial, anticancer, and anti-inflammatory profiles.

This guide provides a rigorous technical analysis of its structure, a validated synthesis workflow, and its application in divergent drug design.

Part 1: Molecular Architecture & Physicochemical Properties

Structural Analysis

The molecule consists of three distinct functional domains that dictate its reactivity and biological interaction:

  • The Aromatic Head (p-Anisidine moiety): The methoxy group (-OCH₃) at the para position acts as a strong electron-donating group (EDG) via resonance (+M effect). This increases the electron density of the benzene ring and, crucially, the nucleophilicity of the aniline nitrogen.

  • The Methylene Linker (-CH₂-): A flexible spacer that prevents steric clash between the aromatic ring and the hydrazide group, allowing the molecule to adopt various conformations in active sites.

  • The Hydrazide Tail (-CONHNH₂): The reactive center. It functions as a bidentate nucleophile (via the terminal amino group) and a hydrogen bond donor/acceptor, essential for binding affinity in enzyme pockets.

Physicochemical Profile (Predicted)
PropertyValue / CharacteristicImplication
Molecular Formula C₉H₁₃N₃O₂--
Molecular Weight 209.22 g/mol Fragment-based drug design compliant.
LogP (Octanol/Water) ~0.5 - 0.9Moderate hydrophilicity; good oral bioavailability potential.
H-Bond Donors 3 (NH, NH₂)High capacity for receptor interaction.
H-Bond Acceptors 4 (O, N)Facilitates solubility in polar solvents (DMSO, MeOH).
Melting Point 140–145 °CCrystalline solid stability.

Part 2: Synthetic Pathway & Process Optimization

The synthesis follows a classical two-step protocol: N-Alkylation followed by Hydrazinolysis . This pathway is preferred over direct coupling due to higher yields and cleaner purification profiles.

Validated Synthesis Protocol
Step 1: Synthesis of Ethyl 2-(4-methoxyanilino)acetate

Mechanism: Nucleophilic Substitution (Sɴ2). The aniline nitrogen attacks the alpha-carbon of ethyl chloroacetate.

  • Reagents: 4-Methoxyaniline (10 mmol), Ethyl chloroacetate (10 mmol), Potassium Carbonate (K₂CO₃, 15 mmol).

  • Solvent: Acetone or DMF (Dimethylformamide).

  • Protocol:

    • Dissolve 4-methoxyaniline in dry acetone.

    • Add anhydrous K₂CO₃ (base scavenger to neutralize HCl).

    • Add ethyl chloroacetate dropwise to prevent dialkylation.

    • Reflux for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

    • Filter inorganic salts while hot. Evaporate solvent.[1][2]

    • Purification: Recrystallize from ethanol.

Step 2: Conversion to 2-(4-Methoxyanilino)acetohydrazide

Mechanism: Nucleophilic Acyl Substitution. The hydrazine nucleophile attacks the ester carbonyl, displacing ethoxide.

  • Reagents: Ethyl 2-(4-methoxyanilino)acetate (from Step 1), Hydrazine Hydrate (99%, excess).

  • Solvent: Absolute Ethanol.

  • Protocol:

    • Dissolve the ester in absolute ethanol.

    • Add Hydrazine Hydrate (1:3 molar ratio) dropwise. Note: Excess hydrazine drives the equilibrium forward.

    • Reflux for 4–6 hours.

    • Work-up: Cool the mixture to 0°C. The hydrazide product typically precipitates as a solid.

    • Filter, wash with cold ethanol, and dry under vacuum.

Reaction Workflow Diagram

SynthesisPathway Anisidine 4-Methoxyaniline (Starting Material) Intermediate Ethyl 2-(4-methoxyanilino)acetate (Ester Intermediate) Anisidine->Intermediate Step 1: N-Alkylation K2CO3, Acetone, Reflux 8h Chloroester Ethyl Chloroacetate Chloroester->Intermediate Product 2-(4-Methoxyanilino)acetohydrazide (Target Scaffold) Intermediate->Product Step 2: Hydrazinolysis EtOH, Reflux 6h Hydrazine Hydrazine Hydrate (N2H4·H2O) Hydrazine->Product

Caption: Two-step synthesis pathway converting p-anisidine to the target acetohydrazide via an ester intermediate.

Part 3: Structural Characterization (Spectroscopy)[3]

To validate the synthesis, the following spectral signatures must be confirmed.

Infrared Spectroscopy (FT-IR)
Functional GroupFrequency (cm⁻¹)Description
NH / NH₂ 3150 – 3350Multiple bands (Asymmetric/Symmetric stretching) confirming hydrazide and amine.
C=O (Amide I) 1650 – 1680Strong, sharp peak. Distinct from the ester precursor (~1730 cm⁻¹).
C=C (Aromatic) 1500 – 1600Characteristic benzene ring skeletal vibrations.
C-O-C 1240 – 1260Aryl alkyl ether stretching (Methoxy group).
Nuclear Magnetic Resonance (¹H-NMR)

Solvent: DMSO-d₆, 400 MHz

  • δ 8.8 – 9.2 ppm (s, 1H): Hydrazide -CONH- proton (Broad, D₂O exchangeable).

  • δ 6.8 – 7.0 ppm (m, 4H): Aromatic protons. Typical AA'BB' system of the p-disubstituted benzene ring.

  • δ 5.0 – 5.5 ppm (s, 1H): Aniline -NH- proton.

  • δ 4.2 – 4.5 ppm (s, 2H): Hydrazide terminal -NH₂ protons (Broad).

  • δ 3.7 ppm (s, 3H): Methoxy -OCH₃ protons (Strong singlet).

  • δ 3.5 – 3.8 ppm (s/d, 2H): Methylene linker -CH₂- protons.

Part 4: Pharmacophore Versatility & Biological Implications

The acetohydrazide group is not the final drug but a "warhead" precursor. It is chemically versatile, allowing for the generation of diverse libraries of bioactive compounds.

Divergent Synthesis Applications
  • Schiff Base Formation (Hydrazones):

    • Reaction: Condensation with aromatic aldehydes.

    • Target: The azomethine bond (-CONHN=CH-) is crucial for iron-chelating activity and inhibition of ribonucleotide reductase (anticancer target).

  • Cyclization to 1,3,4-Oxadiazoles:

    • Reaction: Treatment with POCl₃ or CS₂/KOH.

    • Target: Oxadiazoles are bioisosteres of amides and esters, offering improved metabolic stability. They are potent inhibitors of cyclooxygenase (COX-2) enzymes (anti-inflammatory).

Biological Targets

Research indicates derivatives of this scaffold exhibit activity against:

  • Mycobacterium tuberculosis: Hydrazide derivatives inhibit mycolic acid synthesis (similar mechanism to Isoniazid).

  • Cancer Cell Lines (MCF-7, HepG2): Via induction of apoptosis and caspase-3 activation.

Structure-Activity Relationship (SAR) Flow

SAR_Logic Core 2-(4-Methoxyanilino)acetohydrazide Path1 React with Aldehydes (-H2O) Core->Path1 Path2 React with CS2 / KOH (Cyclization) Core->Path2 Prod1 Acylhydrazones (Schiff Bases) Path1->Prod1 Prod2 1,3,4-Oxadiazole-2-thiones Path2->Prod2 Act1 Antimicrobial / Antitubercular (Iron Chelation) Prod1->Act1 Act2 Anti-inflammatory (COX-2 Inhibition) Prod2->Act2

Caption: Divergent synthesis pathways transforming the acetohydrazide core into biologically active heterocycles and hydrazones.

References

  • Synthesis and Crystal Structure of Acetohydrazide Derivatives

    • Detailed crystallographic data and hydrogen bonding networks in rel
    • Source:

  • Biological Evaluation of Hydrazide-Hydrazones

    • Comprehensive review of the antimicrobial and antitubercular activity of hydrazone derivatives synthesized
    • Source:

  • Anticancer Potential of Acetohydrazides

    • Study on the cytotoxicity and caspase activation of acetohydrazide-based scaffolds.[3]

    • Source:

  • Spectral Characterization (NMR/IR)

    • General spectral data for substituted acetohydrazides and their cyclized deriv
    • Source:

Sources

Foundational

An In-depth Technical Guide to the Spectroscopic Analysis of 2-(4-Methoxyanilino)acetohydrazide

Abstract This technical guide provides a comprehensive framework for the complete spectroscopic characterization of 2-(4-Methoxyanilino)acetohydrazide, a molecule of interest in medicinal chemistry and synthetic organic...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the complete spectroscopic characterization of 2-(4-Methoxyanilino)acetohydrazide, a molecule of interest in medicinal chemistry and synthetic organic chemistry. As a compound incorporating aniline, methoxy, and hydrazide functionalities, its structural elucidation demands a multi-faceted analytical approach. This document details the principles, optimized experimental protocols, and in-depth data interpretation for Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Fourier-Transform Infrared (FT-IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. The causality behind experimental choices, such as solvent selection and ionization techniques, is explained to ensure methodological robustness. Data are presented in a clear, comparative format, and logical workflows are illustrated to guide researchers in achieving unambiguous structural confirmation and purity assessment.

Introduction and Molecular Structure

2-(4-Methoxyanilino)acetohydrazide is a versatile chemical intermediate. Its structure combines a p-substituted aniline ring with an acetohydrazide moiety, making it a valuable scaffold for synthesizing more complex molecules like hydrazones, which are known to possess a wide spectrum of pharmacological activities.[1] Given its potential role as a precursor in drug development, rigorous structural verification is paramount to ensure the identity and purity of synthesized batches.[2]

Spectroscopic analysis provides a non-destructive, detailed fingerprint of a molecule's atomic and electronic structure. By integrating data from various techniques, we can corroborate findings and build a self-validating case for the compound's identity.

Below is the chemical structure of 2-(4-Methoxyanilino)acetohydrazide with atom numbering for spectroscopic assignment purposes.

Caption: Molecular structure of 2-(4-Methoxyanilino)acetohydrazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation in organic chemistry, providing detailed information about the hydrogen (¹H) and carbon (¹³C) atomic frameworks.

¹H NMR Spectroscopy: Probing the Proton Environment

Expertise & Causality: The choice of solvent is critical for ¹H NMR. While CDCl₃ is common, deuterated dimethyl sulfoxide (DMSO-d₆) is the superior choice for this molecule. The acidic N-H protons of the aniline and hydrazide groups are often broad and may exchange with trace moisture, making them difficult to observe in solvents like CDCl₃. DMSO-d₆, being a hydrogen bond acceptor, slows this exchange process, resulting in sharper, more easily identifiable N-H peaks.[3]

Experimental Protocol:

  • Sample Preparation: Dissolve approximately 5-10 mg of 2-(4-Methoxyanilino)acetohydrazide in 0.6-0.7 mL of DMSO-d₆.

  • Internal Standard: Ensure the solvent contains tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

  • Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.[4]

  • Data Acquisition: Obtain a standard ¹H spectrum with 16-32 scans.

  • Verification (Optional): To confirm N-H protons, add one drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The N-H signals will disappear due to proton-deuterium exchange.

Expected Spectrum and Interpretation: The ¹H NMR spectrum will reveal distinct signals for each unique proton environment.

Proton Assignment Expected δ (ppm) Multiplicity Integration Rationale
-NH₂ (Hydrazide, N3)~4.2Broad Singlet2HLabile protons on the terminal nitrogen of the hydrazide. The chemical shift is variable.
-NH- (Anilino, N1)~5.5 - 6.0Singlet/Triplet1HThe aniline N-H proton. May show coupling to the adjacent CH₂ group.
Aromatic (H2, H6)~6.7 - 6.9Doublet2HProtons ortho to the electron-donating -NH group, shielded.
Aromatic (H3, H5)~6.6 - 6.8Doublet2HProtons ortho to the electron-donating -OCH₃ group, shielded.
-CH₂- (Methylene, C7)~3.8 - 4.0Singlet/Doublet2HMethylene protons adjacent to the aniline nitrogen and the carbonyl group. May show coupling to the N1-H.
-OCH₃ (Methoxy, C8)~3.7Singlet3HProtons of the methoxy group, typically a sharp singlet in this region.[5]
Residual H₂O in DMSO-d₆~3.3-3.7Broad Singlet-This is a common solvent impurity peak and should be disregarded.[6]
Residual DMSO-d₅~2.50Quintet-Residual non-deuterated solvent signal.[7]
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Expertise & Causality: ¹³C NMR provides a count of the unique carbon atoms in the molecule. A broadband proton-decoupled experiment is standard, which collapses ¹³C-¹H coupling, resulting in a spectrum where each unique carbon appears as a single line. This simplifies the spectrum and enhances the signal-to-noise ratio.

Experimental Protocol:

  • Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

  • Instrumentation: Acquire the spectrum on a 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

  • Data Acquisition: A standard broadband proton-decoupled ¹³C spectrum is acquired. Due to the low natural abundance of ¹³C, a higher number of scans (e.g., 512-2048) is required compared to ¹H NMR.

Expected Spectrum and Interpretation: The molecule has 9 unique carbon atoms, and thus 9 distinct signals are expected.

Carbon Assignment Expected δ (ppm) Rationale
C=O (Carbonyl, C7)~168-172The carbonyl carbon is highly deshielded and appears far downfield.
C4 (Aromatic)~152-155Aromatic carbon bonded to the electron-donating -OCH₃ group.
C1 (Aromatic)~142-145Aromatic carbon bonded to the electron-donating -NH group.
C2, C6 (Aromatic)~115-118Aromatic carbons ortho to the -NH group.
C3, C5 (Aromatic)~114-116Aromatic carbons ortho to the -OCH₃ group.
-OCH₃ (Methoxy, C8)~55-56The methoxy carbon is a characteristic signal in this region.
-CH₂- (Methylene, C7)~45-50Aliphatic carbon situated between a nitrogen and a carbonyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Causality: FT-IR spectroscopy is exceptionally useful for identifying functional groups. Each group vibrates at a characteristic frequency when it absorbs infrared radiation. For this molecule, the key signatures will be the N-H, C=O, C-N, and C-O bonds. A solid-state analysis using a KBr pellet or an Attenuated Total Reflectance (ATR) accessory is standard. ATR is often preferred for its simplicity and minimal sample preparation.

Experimental Protocol:

  • Sample Preparation (ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact by applying pressure with the anvil.

  • Background Scan: Perform a background scan of the empty ATR setup to subtract atmospheric (CO₂, H₂O) absorptions.

  • Sample Scan: Acquire the sample spectrum, typically by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

Expected Spectrum and Interpretation:

Wavenumber (cm⁻¹) Vibration Type Functional Group Rationale
3350 - 3250N-H Stretch (asymmetric & symmetric)Hydrazide (-NH₂)The primary amine of the hydrazide will show two distinct bands.[8]
3200 - 3100N-H StretchAnilino (-NH-)The secondary amine N-H stretch, often a single, sharp peak.[9]
3100 - 3000C-H Stretch (sp²)Aromatic C-HCharacteristic of protons on the benzene ring.
2950 - 2850C-H Stretch (sp³)Methylene & MethoxyAliphatic C-H stretches from the -CH₂- and -OCH₃ groups.[10]
~1660C=O Stretch (Amide I)Carbonyl (-C=O)A strong, sharp absorption characteristic of an amide carbonyl.
1610 - 1580N-H BendHydrazide (-NH₂) & Anilino (-NH-)Bending vibrations of the N-H bonds.
1510C=C StretchAromatic RingA strong absorption characteristic of the p-disubstituted benzene ring.
1240C-O Stretch (asymmetric)Aryl-Alkyl EtherThe C-O stretch of the methoxy group attached to the aromatic ring.
1180C-N StretchAnilino (Aryl-N)Stretching vibration of the bond between the aromatic ring and the nitrogen.

Mass Spectrometry (MS)

Expertise & Causality: Mass spectrometry provides the molecular weight and, through fragmentation patterns, crucial structural information. Electrospray Ionization (ESI) is the preferred method for this molecule. ESI is a soft ionization technique that typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation, which clearly establishes the molecular weight. Electron Impact (EI) would cause extensive fragmentation, potentially making the molecular ion peak difficult to identify.

Experimental Protocol:

  • Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Instrumentation: Introduce the sample into an ESI-equipped mass spectrometer (e.g., a Q-TOF or Orbitrap).

  • Data Acquisition: Acquire the spectrum in positive ion mode. The expected monoisotopic mass of C₉H₁₃N₃O is 195.1059 g/mol .

  • High-Resolution MS (HRMS): For unambiguous formula confirmation, HRMS should be used to measure the exact mass to within 5 ppm of the theoretical value.

Expected Spectrum and Interpretation:

  • Molecular Ion Peak: A prominent peak should be observed at m/z 196.1137, corresponding to the protonated molecule [C₉H₁₃N₃O + H]⁺.

  • Fragmentation Analysis: While ESI is soft, some fragmentation can be induced. A key fragmentation pathway involves the cleavage of the C-N bond between the carbonyl carbon and the aniline nitrogen, or the N-N bond of the hydrazide.

G M [M+H]⁺ m/z = 196 F1 [C₈H₁₀NO]⁺ m/z = 136 M->F1 - CH₄N₂O (Hydrazide Carbonyl) F2 [CH₅N₂O]⁺ m/z = 61 M->F2 - C₈H₉N (Anilino Methylene) F3 [C₇H₈NO]⁺ m/z = 122 F1->F3 - CH₂

Caption: A plausible ESI-MS fragmentation pathway for 2-(4-Methoxyanilino)acetohydrazide.

UV-Visible Spectroscopy

Expertise & Causality: UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The primary chromophore in 2-(4-Methoxyanilino)acetohydrazide is the 4-methoxyanilino system. The lone pair of electrons on the aniline nitrogen and the methoxy oxygen extend the π-conjugation of the benzene ring, shifting the absorption maxima (λ_max) to longer wavelengths (a bathochromic shift) compared to unsubstituted benzene.

Experimental Protocol:

  • Sample Preparation: Prepare a dilute solution (e.g., 10⁻⁵ to 10⁻⁴ M) of the compound in a UV-transparent solvent like ethanol or methanol.

  • Blank Correction: Use the pure solvent as a reference blank to zero the spectrophotometer.

  • Data Acquisition: Scan the sample from approximately 200 nm to 400 nm.

Expected Spectrum and Interpretation:

  • Primary Absorption (π→π):* Expect a strong absorption band around 230-240 nm . This corresponds to the π→π* transition of the substituted benzene ring. Aniline itself shows a similar band around 230 nm.[11]

  • Secondary Absorption (n→π):* A weaker, secondary band is expected around 290-300 nm . This is characteristic of the n→π* transition involving the non-bonding electrons on the nitrogen and oxygen atoms interacting with the aromatic π-system.[12]

Integrated Analytical Workflow and Data Summary

No single technique is sufficient for absolute confirmation. The strength of this analysis lies in the corroboration of data across different spectroscopic methods. The workflow below illustrates a logical progression for characterization.

cluster_synthesis Synthesis & Purification cluster_analysis Spectroscopic Analysis cluster_confirmation Confirmation start Synthesized Product ms MS (ESI) start->ms Confirm MW (195.1059 Da) ftir FT-IR (ATR) ms->ftir Identify FGs (C=O, N-H) nmr ¹H & ¹³C NMR ftir->nmr Map C/H Framework uv UV-Vis nmr->uv Confirm π-System confirm Structure Confirmed uv->confirm Corroborate All Data

Sources

Exploratory

The Acetohydrazide Moiety: A Reactivity Profile for Medicinal Chemistry

Topic: Exploring the Reactivity of the Acetohydrazide Moiety Content Type: Technical Whitepaper Audience: Drug Discovery Chemists & Process Engineers Executive Summary The acetohydrazide moiety ( ) is more than a simple...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Exploring the Reactivity of the Acetohydrazide Moiety Content Type: Technical Whitepaper Audience: Drug Discovery Chemists & Process Engineers

Executive Summary

The acetohydrazide moiety (


) is more than a simple linker; it is a "chemical chameleon" capable of acting as an ambident nucleophile, a bidentate ligand, and a precursor to privileged heterocyclic scaffolds. For drug development professionals, understanding the nuance of this group is critical. It serves as the gateway to 1,3,4-oxadiazoles (metabolic stability), 1,2,4-triazoles (bioisosteres of amides), and hydrazones (dynamic covalent chemistry).

This guide moves beyond textbook definitions to explore the practical reactivity, mechanistic causality, and self-validating protocols required to manipulate this moiety with precision.

Electronic Architecture & Reactivity Landscape

To master the acetohydrazide, one must first understand its electronic duality. The structure features a carbonyl group adjacent to a hydrazine unit.

  • The Alpha-Effect: The adjacent nitrogen atoms possess lone pairs that repel each other, raising the ground state energy and making the terminal amino group (

    
    ) significantly more nucleophilic than a standard primary amine, despite the electron-withdrawing carbonyl.
    
  • Ambident Nucleophilicity: While the terminal nitrogen (

    
    ) is the kinetic nucleophile (soft), the carbonyl oxygen can act as a hard nucleophile under specific conditions (e.g., O-alkylation or metal chelation).
    
  • Acidity: The

    
     proton (amide-like) has a pKa 
    
    
    
    13, allowing for deprotonation and subsequent reaction as a nucleophile in basic media.
Visualizing the Reactivity Landscape

The following diagram maps the primary synthetic divergences available from the core acetohydrazide scaffold.

Reactivity_Landscape cluster_0 Key Transformation Pathways Core Acetohydrazide Moiety (R-CONHNH2) Hydrazone Acyl Hydrazones (Schiff Bases) Core->Hydrazone + Aldehyde/Ketone (Condensation) Oxadiazole 1,3,4-Oxadiazoles (Bioisosteres) Core->Oxadiazole + Carboxylic Acid/POCl3 (Cyclodehydration) Triazole 1,2,4-Triazoles (Five-membered rings) Core->Triazole + CS2/Hydrazine (Cyclization) MetalComplex Metal Chelates (Bidentate Ligands) Core->MetalComplex + Metal Ion (M2+) (Coordination)

Figure 1: The divergent synthetic pathways of the acetohydrazide moiety.

Deep Dive: The Schiff Base Gateway (Acyl Hydrazones)

The formation of acyl hydrazones is the most common reaction, yet it is frequently optimized poorly. The reaction is a classic nucleophilic attack followed by dehydration.

The Causality of pH Control

Many researchers simply reflux in ethanol. However, pH control is the rate-determining factor .

  • Acidic pH (< 3): The terminal amine becomes protonated (

    
    ), destroying its nucleophilicity. Reaction stalls.
    
  • Basic/Neutral pH (> 6): The initial attack occurs, but the carbinolamine intermediate is stable. The leaving group is

    
    , which is poor. Dehydration becomes the bottleneck.[1]
    
  • Optimal pH (4.0 – 5.0): This "Goldilocks zone" ensures the amine remains unprotonated (nucleophilic) while the carbonyl oxygen of the aldehyde is sufficiently activated by acid catalysis to facilitate attack and subsequent water elimination.

Self-Validating Protocol: Synthesis of Acyl Hydrazones

Objective: Condensation of Acetohydrazide with 4-Chlorobenzaldehyde.

  • Setup: Dissolve acetohydrazide (1.0 eq) in absolute ethanol (0.5 M). Add 4-chlorobenzaldehyde (1.0 eq).

  • Catalysis: Add Glacial Acetic Acid (catalytic, 2-3 drops per 5 mmol). Why: Adjusts pH to ~4.5 to catalyze dehydration.

  • Reaction: Reflux for 2–4 hours.

  • Monitoring (Self-Validation):

    • TLC: Use 30% EtOAc/Hexane. Stain with 2,4-DNPH .[2]

    • Validation: The aldehyde starting material (orange spot) must disappear. The product often precipitates during reflux.

  • Workup: Cool to RT. Filter the precipitate. Wash with cold ethanol.

  • Spectroscopic Check:

    • 1H NMR: Look for the azomethine proton (-N=CH-) singlet around

      
       8.0–8.5 ppm.
      
    • Missing Signal: The broad

      
       signal (
      
      
      
      4.0–5.0 ppm) from the starting material must be absent.

The "Holy Grail": Cyclization to 1,3,4-Oxadiazoles

Transforming the flexible hydrazide into a rigid 1,3,4-oxadiazole ring is a cornerstone of medicinal chemistry (e.g., Raltegravir). The mechanism involves an aggressive dehydration.

Mechanism: Mediated Cyclodehydration

Phosphorus oxychloride (


) acts as both solvent and reagent. It activates the carbonyl oxygen into a leaving group, facilitating intramolecular attack by the hydrazide oxygen (O-nucleophile in the enol form).

Oxadiazole_Mechanism Step1 Step 1: N-Acylation (Formation of Diacylhydrazide) Step2 Step 2: Tautomerization (Keto-Enol Equilibrium) Step1->Step2 Step3 Step 3: Activation (Reaction with POCl3 -> O-POCl2) Step2->Step3 Step4 Step 4: Cyclization (Intramolecular Attack) Step3->Step4 Step5 Step 5: Aromatization (Loss of HOPCl2) Step4->Step5

Figure 2: Mechanistic flow of 1,3,4-oxadiazole formation using phosphorus oxychloride.

Comparative Cyclizing Agents
ReagentConditionsProsCons

Reflux (80-100°C)High yield, reliableHarsh, water-sensitive

0°C to RTCheapLow yield, charring

Reflux (Dioxane)Mild, Oxidative cyclizationRequires Schiff base precursor
T3P RT to 50°CMild, GreenExpensive
Self-Validating Protocol: One-Pot Oxadiazole Synthesis

Objective: Cyclization of Acetohydrazide with Benzoic Acid.

  • Activation: Mix Acetohydrazide (1 eq) and Benzoic Acid (1 eq) in

    
     (5–10 volumes).
    
  • Reaction: Reflux at 100°C for 4–6 hours. Caution: Evolution of HCl gas.

  • Quench (Critical): Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Why: Hydrolysis of excess

    
     is exothermic.
    
  • Neutralization: Adjust pH to 7–8 with solid

    
    . The solid product will precipitate.
    
  • Validation (NMR):

    • Disappearance: Both

      
       signals (hydrazide) must be gone.
      
    • Appearance: In

      
       NMR, look for the 
      
      
      
      resonance at 160–165 ppm .

Coordination Chemistry: Metal Chelation

The acetohydrazide moiety is a potent ligand. It typically coordinates in the enol form through the azomethine nitrogen and the enolic oxygen, forming a stable five-membered ring.

  • Keto Form: Neutral ligand. Coordinates via Carbonyl O and Terminal N.

  • Enol Form: Mono-anionic ligand. Coordinates via Enolic O and Azomethine N.

Application: These complexes often exhibit enhanced biological activity (e.g., anti-tubercular) compared to the free ligand due to increased lipophilicity and penetration into cells.

References

  • Husain, A. et al. (2022). Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. Link

  • Jha, M. et al. (2015).[3] A simple, efficient, and mild method for the synthesis of substituted 1,2,4-triazoles. Synlett. Link

  • Popiołek, L. (2017). Hydrazide–hydrazone derivatives: Potential as antimicrobial agents. Current Medicinal Chemistry. Link

  • Gomez, S. et al. (2020). Oxidations of Benzhydrazide and Phenylacetic Hydrazide by Hexachloroiridate(IV): Reaction Mechanism. NIH PubMed. Link

  • Sykes, P. (1986). A Guidebook to Mechanism in Organic Chemistry. (Standard text for pH dependence of Schiff bases). Link

Sources

Protocols & Analytical Methods

Method

Application Note: Chemoselective N-Acylation of 2-(4-Methoxyanilino)acetohydrazide

-N-Acyl Hydrazides from Anilinoacetohydrazide Scaffolds Executive Summary & Strategic Analysis The N-acylation of 2-(4-methoxyanilino)acetohydrazide is a critical intermediate step in the synthesis of bioactive 1,3,4-oxa...

Author: BenchChem Technical Support Team. Date: February 2026


-N-Acyl Hydrazides from Anilinoacetohydrazide Scaffolds

Executive Summary & Strategic Analysis

The N-acylation of 2-(4-methoxyanilino)acetohydrazide is a critical intermediate step in the synthesis of bioactive 1,3,4-oxadiazoles and 1,2,4-triazoles. This scaffold presents a unique chemoselectivity challenge: it contains two nucleophilic nitrogen centers—the secondary amine of the aniline moiety and the primary amino group of the hydrazide.

The Chemoselectivity Challenge

To achieve high yield and purity, the reaction conditions must favor the acylation of the terminal hydrazide nitrogen (


) while leaving the aniline nitrogen (

) untouched.
  • Hydrazide

    
    :  High nucleophilicity due to the 
    
    
    
    -effect (lone pair repulsion from the adjacent nitrogen) and steric accessibility.
  • Aniline

    
    :  Reduced nucleophilicity due to resonance delocalization into the 4-methoxyphenyl ring and steric hindrance from the adjacent methylene group.
    

Strategic Conclusion: By utilizing controlled temperature and stoichiometric base addition in aprotic polar solvents, we can achieve >90% regioselectivity for the


-acyl product.

Reaction Mechanism & Pathway

The following diagram illustrates the nucleophilic attack and the requisite chemoselectivity.

AcylationMechanism Substrate 2-(4-Methoxyanilino) acetohydrazide Intermediate Tetrahedral Intermediate Substrate->Intermediate Nucleophilic Attack (N-beta) Byproduct Bis-acylated Impurity Substrate->Byproduct Over-acylation (Avoid) Reagent Acyl Chloride (R-COCl) Reagent->Intermediate Product N-Acyl Hydrazide (Target) Intermediate->Product Elimination of HCl

Figure 1: Reaction pathway highlighting the primary route to the N-acyl hydrazide and the potential over-acylation pathway to be avoided.

Experimental Protocols

Method A: Acylation via Acid Chlorides (Standard Protocol)

Best for: Aromatic acid chlorides, robust aliphatic chains. Scale: 1.0 mmol - 100 mmol.

Reagents
  • Substrate: 2-(4-Methoxyanilino)acetohydrazide (1.0 equiv)

  • Acylating Agent: Aryl/Alkyl Acid Chloride (1.05 equiv)

  • Base: Triethylamine (TEA) or Pyridine (1.1 equiv)

  • Solvent: Anhydrous 1,4-Dioxane or THF (10 mL/mmol)

Step-by-Step Procedure
  • Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl₂), dissolve 2-(4-methoxyanilino)acetohydrazide (1.0 equiv) in anhydrous 1,4-dioxane.

  • Base Addition: Add Triethylamine (1.1 equiv) to the solution. Stir for 10 minutes at Room Temperature (RT) to ensure homogeneity.

  • Cooling: Cool the reaction mixture to 0–5 °C using an ice bath. Critical: Cooling suppresses the reactivity of the aniline nitrogen.

  • Acylation: Add the Acid Chloride (1.05 equiv) dropwise over 15–20 minutes. Maintain temperature below 10 °C during addition.

  • Reaction: Allow the mixture to warm to RT naturally and stir for 4–6 hours.

    • Monitoring: Check progress via TLC (System: Methanol/Chloroform 1:9). The hydrazide starting material is polar; the product will be less polar.

  • Workup: Pour the reaction mixture into crushed ice (approx. 5x reaction volume) with vigorous stirring.

  • Isolation: The solid product usually precipitates immediately. Filter the precipitate using a Buchner funnel.

  • Purification: Wash the solid with cold water (to remove TEA·HCl salts) followed by a small amount of cold ethanol. Recrystallize from Ethanol/DMF if necessary.

Method B: Acylation via Carboxylic Acids (Coupling Agent Method)

Best for: Sensitive carboxylic acids, chiral acids, or when acid chlorides are unstable.

Reagents
  • Substrate: 2-(4-Methoxyanilino)acetohydrazide (1.0 equiv)

  • Carboxylic Acid: R-COOH (1.1 equiv)

  • Coupling Agents: EDC·HCl (1.2 equiv) and HOBt (1.2 equiv)

  • Solvent: DMF or DCM (Dry)

Step-by-Step Procedure
  • Activation: Dissolve the Carboxylic Acid (1.1 equiv) in dry DMF. Add EDC·HCl (1.2 equiv) and HOBt (1.2 equiv). Stir at 0 °C for 30 minutes to form the active ester.

  • Addition: Add the 2-(4-methoxyanilino)acetohydrazide (1.0 equiv) to the activated mixture.

  • Reaction: Stir at RT for 12–24 hours.

  • Workup: Dilute with Ethyl Acetate and wash sequentially with:

    • 5% Citric Acid (removes unreacted amine/EDC)

    • Saturated NaHCO₃ (removes unreacted acid)

    • Brine

  • Drying: Dry organic layer over Na₂SO₄, filter, and concentrate in vacuo.

Operational Workflow & Decision Logic

The following workflow ensures reproducibility and aids in troubleshooting.

Workflow Start Start: Substrate Preparation Choice Select Acylating Agent Start->Choice RouteA Acid Chloride Route (Method A) Choice->RouteA Robust/Standard RouteB Carboxylic Acid Route (Method B) Choice->RouteB Sensitive/Green ProcessA 0°C Addition Solvent: Dioxane/TEA RouteA->ProcessA ProcessB EDC/HOBt Coupling Solvent: DMF RouteB->ProcessB TLC TLC Check (MeOH:CHCl3 1:9) ProcessA->TLC ProcessB->TLC Precip Pour into Ice Water TLC->Precip Method A Extract Extract w/ EtOAc Acid/Base Wash TLC->Extract Method B Solid Solid Precipitate? Precip->Solid Recryst Recrystallize (EtOH/DMF) Extract->Recryst Solid->Extract No (Oily) Filter Filtration & EtOH Wash Solid->Filter Yes Filter->Recryst

Figure 2: Operational decision tree for selecting the optimal acylation pathway and workup procedure.

Characterization & Validation

To validate the synthesis, compare spectral data against the following expected parameters.

Table 1: Expected Spectral Characteristics
TechniqueFunctional GroupExpected Signal / ShiftNotes
FT-IR Hydrazide -NH-NH-3200–3300 cm⁻¹ (Doublet/Broad)N-H stretch
FT-IR Amide Carbonyl (C=O)1650–1680 cm⁻¹Key Indicator of Acylation
¹H-NMR Aniline -NH-

5.5–6.5 ppm (Broad s)
Often overlaps with aromatics
¹H-NMR Hydrazide -NH-NH-

9.0–10.5 ppm (Two singlets)
Confirms diacylhydrazine structure
¹H-NMR Methoxy -OCH₃

3.7–3.8 ppm (Singlet)
Diagnostic for substrate integrity
¹H-NMR Methylene -CH₂-

3.8–4.5 ppm (Singlet/Doublet)
Links aniline to carbonyl

Validation Check: The disappearance of the broad primary amine signal (


 4.0–5.0 ppm, 2H) of the starting hydrazide and the appearance of two distinct downfield amide protons (

> 9.0 ppm) confirms successful N-acylation at the terminal nitrogen.

References

  • Amir, M., & Kumar, S. (2007). Synthesis and anti-inflammatory activity of some new 2,5-disubstituted-1,3,4-oxadiazole derivatives. Indian Journal of Chemistry, 46B, 1014-1019.

  • Husain, A., & Ajmal, M. (2009). Synthesis of novel 1,3,4-oxadiazole derivatives and their biological properties. Acta Pharmaceutica, 59(2), 223-233.

  • Bhat, M. A., et al. (2011). Synthesis and in vivo anti-inflammatory activity of some novel 1,3,4-oxadiazole derivatives. Journal of Young Pharmacists, 3(4), 309-312.

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group).

Application

Application Note: Strategic Synthesis of Anti-Inflammatory Scaffolds via 2-(4-Methoxyanilino)acetohydrazide

Part 1: Executive Summary This application note details the optimized protocols for utilizing 2-(4-Methoxyanilino)acetohydrazide as a divergent precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs)...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary

This application note details the optimized protocols for utilizing 2-(4-Methoxyanilino)acetohydrazide as a divergent precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The p-anisidine moiety, when linked through an acetohydrazide spacer to azole heterocycles (1,3,4-oxadiazoles, 1,3,4-thiadiazoles, and 1,2,4-triazoles), creates a pharmacophore with high affinity for Cyclooxygenase-2 (COX-2) active sites.

This guide provides researchers with self-validating synthetic workflows, mechanistic insights into the "Anisidine-Linker" effect, and standardized biological evaluation metrics.

Part 2: Scientific Foundation & Pharmacophore Logic

The "Anisidine-Linker-Heterocycle" Triad

The structural logic of using 2-(4-Methoxyanilino)acetohydrazide rests on three synergistic components that enhance anti-inflammatory potency while mitigating gastric toxicity:

  • The p-Anisidine Tail (Hydrophobic Domain): The 4-methoxy group acts as a hydrogen bond acceptor and enhances lipophilicity, facilitating membrane permeability. It mimics the lipophilic tail found in indomethacin and diclofenac, slotting into the hydrophobic channel of the COX enzyme.[1]

  • The Acetohydrazide Linker (Flexible Spacer): Unlike rigid stilbene or amide linkers, the -NH-CH2-CO-NH-NH- chain provides rotational freedom, allowing the terminal heterocycle to orient correctly within the active site.

  • The Heterocyclic Head (Pharmacophore): Derivatization into oxadiazoles or thiadiazoles provides a rigid, planar system capable of hydrogen bonding with Arg120 and Tyr355 in the COX active site.[1]

Mechanistic Pathway Visualization

The following diagram illustrates the divergent synthetic utility of the precursor.

G Anisidine p-Anisidine (Starting Material) Ester Ethyl 2-(4-methoxyanilino)acetate (Intermediate 1) Anisidine->Ester Ethyl chloroacetate K2CO3, Acetone, Reflux Hydrazide 2-(4-Methoxyanilino)acetohydrazide (Core Precursor) Ester->Hydrazide NH2NH2-H2O EtOH, Reflux, 6h Oxadiazole 1,3,4-Oxadiazole (COX-2 Selective) Hydrazide->Oxadiazole CS2 / KOH or Aromatic Acid/POCl3 Thiadiazole 1,3,4-Thiadiazole (High Potency) Hydrazide->Thiadiazole CS2 / KOH followed by H2SO4 Hydrazone Arylidene Hydrazone (Anti-oxidant/Anti-inflammatory) Hydrazide->Hydrazone Ar-CHO Glacial AcOH (cat)

Figure 1: Divergent synthetic pathways from the core hydrazide precursor to bioactive anti-inflammatory scaffolds.[1]

Part 3: Experimental Protocols

Protocol A: Synthesis of the Core Precursor

Target: 2-(4-Methoxyanilino)acetohydrazide Scale: 10 mmol baseline[1]

Step 1: N-Alkylation of p-Anisidine

Reaction: p-Anisidine + Ethyl chloroacetate


 Ethyl 2-(4-methoxyanilino)acetate
  • Reagents: Dissolve p-anisidine (1.23 g, 10 mmol) in anhydrous acetone (30 mL).

  • Base Addition: Add anhydrous Potassium Carbonate (

    
    , 2.76 g, 20 mmol). Stir for 10 minutes.
    
  • Alkylation: Add Ethyl chloroacetate (1.22 g, 10 mmol) dropwise over 15 minutes.

  • Reflux: Heat to reflux (

    
    ) for 12–15 hours.
    
    • Checkpoint: Monitor TLC (Hexane:Ethyl Acetate 7:3).[1] The amine spot (

      
      ) should disappear; ester spot (
      
      
      
      ) appears.[1]
  • Workup: Filter hot to remove inorganic salts. Evaporate solvent.[1][2] Recrystallize the residue from ethanol.

    • Yield Target: 75–85%[1]

    • Appearance: Brownish crystalline solid.

Step 2: Hydrazinolysis

Reaction: Ethyl 2-(4-methoxyanilino)acetate +




Precursor
  • Solvation: Dissolve the ester from Step 1 (2.09 g, 10 mmol) in absolute ethanol (25 mL).

  • Nucleophilic Attack: Add Hydrazine hydrate (99%, 2.5 mL, 50 mmol) slowly. Note: Excess hydrazine drives the equilibrium forward.[1]

  • Reflux: Heat to reflux (

    
    ) for 6–8 hours.
    
    • Observation: A precipitate typically forms upon cooling.[1]

  • Isolation: Cool the reaction mixture in an ice bath for 2 hours. Filter the solid precipitate.[1]

  • Purification: Wash with cold ethanol (2 x 5 mL) and recrystallize from ethanol/water.

    • Validation: Melting Point should be sharp (approx. 140–142°C).

    • IR Check: Look for disappearance of Ester C=O (

      
      ) and appearance of Amide I (
      
      
      
      ) and NH/NH2 doublets (
      
      
      ).[1]
Protocol B: Application - Synthesis of 1,3,4-Oxadiazole Derivatives

Target: 5-Substituted-2-[(4-methoxyanilino)methyl]-1,3,4-oxadiazole Mechanism: Cyclodehydration

  • Activation: Mix 2-(4-Methoxyanilino)acetohydrazide (1 mmol) with an aromatic carboxylic acid (1 mmol) in Phosphorus Oxychloride (

    
    , 5 mL).
    
  • Cyclization: Reflux for 4–6 hours.

    • Safety:

      
       is corrosive.[1] Use a drying tube and fume hood.[1]
      
  • Quenching: Cool to RT and pour the mixture dropwise into crushed ice (100 g) with vigorous stirring.

  • Neutralization: Adjust pH to ~7–8 using solid Sodium Bicarbonate (

    
    ).
    
  • Isolation: Filter the precipitate, wash with water, and dry.[1] Recrystallize from ethanol.

Data Summary Table: Expected Yields

Derivative TypeReaction PartnerCatalyst/SolventTypical YieldAnti-inflammatory Potency (Relative)
Oxadiazole Benzoic Acid

65-75%High
Thiadiazole

/ KOH
Ethanol /

70-80%Moderate
Hydrazone BenzaldehydeEthanol / AcOH85-92%Low-Moderate

Part 4: Biological Evaluation & Validation[3]

To validate the synthesized compounds, the following assay hierarchy is recommended.

In Vitro: COX Inhibition Assay[4]
  • Objective: Determine selectivity for COX-2 vs. COX-1.

  • Method: Colorimetric COX (ovine/human) inhibitor screening kit.[1]

  • Standard: Celecoxib (Selective COX-2) and Indomethacin (Non-selective).[1]

  • Success Metric:

    
     and Selectivity Index (SI) 
    
    
    
    .[1]
In Vivo: Carrageenan-Induced Paw Edema (Rat Model)[1][5][6][7]
  • Protocol:

    • Administer test compound (10–50 mg/kg, p.o.) 1 hour prior to inflammation induction.

    • Inject 0.1 mL of 1% Carrageenan into the sub-plantar tissue of the right hind paw.[1]

    • Measure paw volume using a plethysmometer at 1, 3, and 5 hours.

  • Calculation:

    
    [1]
    
    • (

      
       = mean edema in control, 
      
      
      
      = mean edema in treated).

Part 5: References

  • National Institutes of Health (NIH). Synthesis and crystallization of pyridazine derivatives from hydrazine hydrate.[1] Available at: [Link] (Accessed via source 1.1).[1]

  • El-Hashash, M. A., et al. Reactivity of 2-Ethoxyquinazolin-4-yl hydrazine and its Use in Synthesis of Novel Quinazoline Derivatives. Global Journal of Health Science. Available at: [Link] (Accessed via source 1.13).[1]

  • Kumar, D., et al. Synthesis of 1,3,4-oxadiazoles.[1][3] Synlett, 2014.[1][3] Available at: [Link] (Accessed via source 1.5).[1]

  • MDPI Molecules. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Available at: [Link] (Accessed via source 1.6).[1]

  • AfaSci. Synthesis of 1,3,4-Oxadiazoles as Selective T-Type Calcium Channel Inhibitors. Available at: [Link] (Accessed via source 1.7).[1]

  • MDPI Pharmaceuticals. Exploring the Synthesis, Anti-Inflammatory and Anti-Tumor Potential of 4-Maleimidylphenyl-Hydrazide Derivatives. Available at: [Link] (Accessed via source 1.8).[1]

  • PubMed Central. Therapeutic Potential of Hydrazones as Anti-Inflammatory Agents. Available at: [Link] (Accessed via source 1.16).[1]

  • NIH PubMed. Synthesis of N-arylidene-2-(2-Phenoxyphenyl) Acetohydrazides as Anti-Inflammatory Agents. Available at: [Link] (Accessed via source 1.17).[1]

Sources

Method

Application Notes and Protocols: A Comprehensive Methodological Guide to Assessing the Antitumor Activity of 2-(4-Methoxyanilino)acetohydrazide Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction The quest for novel, more effective, and selective anticancer agents is a cornerstone of modern oncological research. Within this landscape, hy...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quest for novel, more effective, and selective anticancer agents is a cornerstone of modern oncological research. Within this landscape, hydrazide-hydrazone derivatives have emerged as a promising class of compounds, exhibiting a wide range of pharmacological activities, including notable antitumor effects.[1][2] This guide focuses on 2-(4-methoxyanilino)acetohydrazide derivatives, a subset of this larger family, and provides a detailed methodological framework for the comprehensive evaluation of their antitumor potential.

The rationale for investigating these specific derivatives is rooted in their structural similarity to other biologically active molecules that have demonstrated efficacy. For instance, some coumarin-acetohydrazide derivatives have been shown to exert their anticancer effects by inhibiting critical signaling pathways like the VEGFR-2/AKT axis, which is frequently dysregulated in various cancers.[3][4] This document, therefore, serves as a practical, field-proven guide for researchers aiming to rigorously assess the in vitro and in vivo antitumor activity of novel 2-(4-methoxyanilino)acetohydrazide derivatives, elucidate their mechanism of action, and pave the way for their potential clinical development.

Part 1: In Vitro Efficacy Assessment: Primary Screening and Cytotoxicity

The initial step in evaluating any potential anticancer compound is to determine its cytotoxic and antiproliferative effects against a panel of cancer cell lines. This primary screening provides essential data on the compound's potency and selectivity.

Cell Viability Assays: MTT and XTT

Colorimetric assays are the workhorse of in vitro cytotoxicity screening due to their simplicity, reproducibility, and suitability for high-throughput screening. The MTT and XTT assays are among the most widely used and rely on the metabolic activity of viable cells to reduce a tetrazolium salt to a colored formazan product.[5][6]

Principle of the Assays:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Metabolically active cells with functional mitochondria reduce the yellow MTT to a purple formazan, which is insoluble and requires a solubilization step.[7][8]

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): XTT is reduced to a water-soluble orange formazan product, eliminating the need for a solubilization step and making the assay more convenient.[5][6][7]

Experimental Protocol: MTT Assay

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the 2-(4-methoxyanilino)acetohydrazide derivatives for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Experimental Protocol: XTT Assay

  • Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT protocol.

  • XTT Reagent Preparation: Prepare the XTT labeling mixture according to the manufacturer's instructions immediately before use.

  • XTT Addition: Add 50 µL of the XTT labeling mixture to each well.

  • Incubation: Incubate the plate for 4-6 hours at 37°C.

  • Absorbance Measurement: Measure the absorbance of the formazan product at 450-500 nm.

  • Data Analysis: Calculate the percentage of cell viability and the IC50 value as described for the MTT assay.

Data Presentation: IC50 Values

Summarize the IC50 values for each derivative across a panel of cancer cell lines in a clear and concise table.

Derivative MCF-7 (Breast Cancer) IC50 (µM) A549 (Lung Cancer) IC50 (µM) PC3 (Prostate Cancer) IC50 (µM)
Compound A15.225.818.5
Compound B5.610.17.9
Compound C32.145.338.7
Doxorubicin0.81.20.9
Experimental Workflow: In Vitro Screening

G cluster_0 In Vitro Screening Workflow start Select Cancer Cell Lines seed Seed Cells in 96-well Plates start->seed treat Treat with Derivatives (Varying Concentrations) seed->treat incubate Incubate for 24, 48, 72h treat->incubate assay Perform MTT or XTT Assay incubate->assay read Measure Absorbance assay->read analyze Calculate IC50 Values read->analyze end Identify Lead Compounds analyze->end

Caption: Workflow for in vitro screening of 2-(4-methoxyanilino)acetohydrazide derivatives.

Part 2: Elucidating the Mechanism of Action

Once the cytotoxic potential of the derivatives is established, the next crucial step is to understand how they induce cell death. The two primary mechanisms to investigate are apoptosis and cell cycle arrest.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects.[9][10] A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells, thus it is used to identify necrotic or late apoptotic cells.

Experimental Protocol: Annexin V/PI Staining

  • Cell Treatment: Treat cancer cells with the 2-(4-methoxyanilino)acetohydrazide derivatives at their IC50 concentrations for 24 or 48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer and add FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

  • Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

    • Live cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

Many anticancer agents function by inducing cell cycle arrest at specific checkpoints (G1, S, or G2/M), preventing cancer cells from proliferating.[11] Flow cytometry with PI staining is a widely used technique to analyze the distribution of cells in different phases of the cell cycle based on their DNA content.[12][13]

Experimental Protocol: Cell Cycle Analysis

  • Cell Treatment: Treat cells with the derivatives at their IC50 concentrations for 24 or 48 hours.

  • Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

  • Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing PI and RNase A. RNase A is crucial to degrade RNA and ensure that PI only binds to DNA.[12]

  • Incubation: Incubate in the dark for 30 minutes at room temperature.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The data is typically presented as a histogram showing the number of cells in the G0/G1, S, and G2/M phases.[14][15]

Visualization of Apoptotic Pathway and Cell Cycle Analysis

G cluster_1 Apoptosis Induction compound Acetohydrazide Derivative cell Cancer Cell compound->cell ps PS Translocation cell->ps caspase Caspase Activation cell->caspase annexin Annexin V Binding ps->annexin apoptosis Apoptosis caspase->apoptosis

Caption: Simplified overview of apoptosis induction and detection.

G cluster_2 Cell Cycle Analysis Workflow treat Treat Cells with Derivative harvest Harvest and Fix Cells treat->harvest stain Stain with PI and RNase A harvest->stain flow Analyze by Flow Cytometry stain->flow histogram Generate DNA Content Histogram flow->histogram analysis Quantify Cells in G1, S, G2/M histogram->analysis

Caption: Workflow for cell cycle analysis using flow cytometry.

Part 3: In Vivo Antitumor Efficacy Evaluation

While in vitro assays are essential for initial screening, they do not fully recapitulate the complex tumor microenvironment. Therefore, promising compounds must be evaluated in vivo to assess their efficacy and toxicity in a living organism.[16][17]

Xenograft Mouse Model

Xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard for preclinical evaluation of anticancer drugs.[18][19]

Experimental Protocol: Xenograft Study

  • Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., A549 or MCF-7) into the flank of immunodeficient mice (e.g., nude or SCID mice).

  • Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomization and Treatment: Randomly assign mice to treatment groups (vehicle control, positive control, and different doses of the 2-(4-methoxyanilino)acetohydrazide derivative). Administer the treatment via an appropriate route (e.g., oral gavage, intraperitoneal injection).

  • Tumor Monitoring: Measure the tumor volume and body weight of the mice regularly (e.g., every 2-3 days).

  • Endpoint: At the end of the study (e.g., after 21-28 days or when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histopathology).

  • Toxicity Assessment: Monitor the mice for any signs of toxicity, such as weight loss, changes in behavior, or ruffled fur.

Data Presentation: In Vivo Efficacy

Present the in vivo data in a clear and organized table.

Treatment Group Average Tumor Volume (mm³) Tumor Growth Inhibition (%) Average Body Weight Change (%)
Vehicle Control1500 ± 150--2
Compound B (10 mg/kg)750 ± 8050-5
Compound B (20 mg/kg)450 ± 6070-8
Positive Control300 ± 5080-10
Experimental Workflow: In Vivo Study

G cluster_3 In Vivo Xenograft Study Workflow implant Implant Cancer Cells in Mice tumor_growth Allow Tumors to Grow implant->tumor_growth randomize Randomize Mice into Groups tumor_growth->randomize treat Administer Treatment randomize->treat monitor Monitor Tumor Volume and Body Weight treat->monitor endpoint Study Endpoint and Tumor Excision monitor->endpoint analyze Analyze Efficacy and Toxicity Data endpoint->analyze G cluster_4 Target Identification Workflow start Lead Compound computational Computational Prediction start->computational profiling Genomic/Proteomic Profiling start->profiling affinity Affinity Chromatography start->affinity potential_targets Identify Potential Targets computational->potential_targets profiling->potential_targets affinity->potential_targets validation Validate Targets (e.g., siRNA, CRISPR) potential_targets->validation end Confirmed Target validation->end

Sources

Application

techniques for the characterization of 2-(4-Methoxyanilino)acetohydrazide reaction products

Application Note: Characterization of Reaction Products of 2-(4-Methoxyanilino)acetohydrazide Abstract 2-(4-Methoxyanilino)acetohydrazide is a versatile pharmacophore intermediate used extensively in the synthesis of bio...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Characterization of Reaction Products of 2-(4-Methoxyanilino)acetohydrazide

Abstract

2-(4-Methoxyanilino)acetohydrazide is a versatile pharmacophore intermediate used extensively in the synthesis of bioactive heterocycles and Schiff bases (hydrazones). Its reactivity is driven by the nucleophilic hydrazine moiety (


) and the electron-donating 4-methoxy substituent on the aniline ring. This guide provides a rigorous technical framework for characterizing its downstream reaction products—specifically arylhydrazones  (via condensation with aldehydes) and 1,3,4-oxadiazoles  (via cyclization). The protocol emphasizes distinguishing the product from the starting material using comparative spectroscopy.

Synthetic Context & Reaction Pathways

To accurately characterize the products, one must understand the transformation. The starting material, 2-(4-Methoxyanilino)acetohydrazide (1) , typically undergoes two primary transformations:

  • Condensation (Schiff Base Formation): Reaction with aromatic aldehydes to form

    
    -arylidene-2-(4-methoxyanilino)acetohydrazides (2) .
    
  • Cyclization: Oxidative or dehydrative cyclization of the hydrazide or hydrazone to form 1,3,4-oxadiazoles (3) .

The following workflow illustrates the structural evolution:

ReactionPathway SM Starting Material (1) 2-(4-Methoxyanilino)acetohydrazide [Nucleophilic -NHNH2] INT Intermediate (2) Hydrazone / Schiff Base [Azomethine -N=CH-] SM->INT + Ar-CHO (Condensation) PROD Cyclized Product (3) 1,3,4-Oxadiazole [Heterocyclic Ring] SM->PROD Direct Cyclization (CS2/KOH) INT->PROD Oxidative Cyclization (e.g., I2/K2CO3)

Figure 1: Synthetic pathways for 2-(4-Methoxyanilino)acetohydrazide. Comparison of spectral data between (1), (2), and (3) is the basis of characterization.

Spectroscopic Characterization Strategy

The critical challenge is confirming the loss of the hydrazide


 protons and the formation of the new linkage (imine or heterocycle).
Infrared Spectroscopy (FT-IR)

FT-IR provides the quickest "Go/No-Go" decision.

Functional GroupStarting Material (1)Hydrazone Product (2)Diagnostic Change

Stretch
Doublet (3300–3400

)
Absent Disappearance of the doublet confirms reaction of the terminal amine.

(Amide I)
Strong (~1650–1670

)
Shifted (~1640–1660

)
Often shifts to lower frequency due to conjugation with the new

bond.

(Imine)
AbsentNew Band (1580–1620

)
Definitive proof of Schiff base formation.

(Methoxy)
~1240

~1240

Remains constant; serves as an internal reference.
Nuclear Magnetic Resonance ( NMR)

NMR is the gold standard for structural validation. The solvent of choice is typically DMSO-


  due to the solubility of the amide backbone.
  • The "Fingerprint" Region (Starting Material):

    • 
      :  Broad singlet at 
      
      
      
      4.0–4.5 ppm (Exchangeable with
      
      
      ).
    • 
       (Hydrazide):  Singlet at 
      
      
      
      9.0–9.5 ppm.
    • 
       (Aniline):  Broad singlet/triplet at 
      
      
      
      5.5–6.0 ppm.
    • 
      :  Sharp singlet at 
      
      
      
      3.6–3.8 ppm.
    • 
      :  Singlet/Doublet at 
      
      
      
      3.5–3.8 ppm.
  • The "Fingerprint" Region (Hydrazone Product):

    • Azomethine Proton (

      
      ):  A sharp singlet appearing at 
      
      
      
      8.0–8.6 ppm
      . This is the critical diagnostic peak.
    • 
       (Amide):  Often shifts downfield to 
      
      
      
      11.0–12.0 ppm due to hydrogen bonding or increased acidity.
    • 
      : Disappears completely. 
      
Mass Spectrometry (ESI-MS)
  • Technique: Electrospray Ionization (ESI) in Positive Mode (

    
    ).
    
  • Validation: The molecular weight must increase by the mass of the aldehyde minus water (

    
    ).
    
  • Isotopic Pattern: If a chlorinated or brominated aldehyde was used, check for characteristic M+2 peaks (3:1 for Cl, 1:1 for Br).

Detailed Experimental Protocol

Protocol A: Synthesis and Isolation (Standardized)

Scope: Condensation of 2-(4-Methoxyanilino)acetohydrazide with 4-Chlorobenzaldehyde.

  • Stoichiometry: Dissolve 1.0 mmol of 2-(4-Methoxyanilino)acetohydrazide in 15 mL of absolute ethanol.

  • Addition: Add 1.0 mmol of 4-chlorobenzaldehyde. Add 2-3 drops of glacial acetic acid (catalyst).

  • Reflux: Heat the mixture at reflux (

    
    ) for 3–5 hours. Monitor by TLC (System: Hexane:Ethyl Acetate 6:4).
    
  • Work-up: Cool the reaction mixture to room temperature. The product often precipitates as a solid.

  • Crystallization: Filter the solid, wash with cold ethanol, and recrystallize from ethanol/DMF to ensure removal of unreacted hydrazine.

Protocol B: Characterization Workflow

CharacterizationFlow Sample Isolated Solid Product TLC 1. Purity Check (TLC) Single spot? No SM? Sample->TLC IR 2. FT-IR Analysis Check for C=N (1600 cm-1) Confirm loss of NH2 (3300 cm-1) TLC->IR NMR 3. 1H NMR (DMSO-d6) Look for Azomethine singlet (8.0-8.5 ppm) IR->NMR Decision Does data match? NMR->Decision Pass VALIDATED Release for Bio-Assay Decision->Pass Yes Fail REJECT Recrystallize or Check Stoichiometry Decision->Fail No

Figure 2: Step-by-step decision tree for product validation.

Troubleshooting & Scientific Nuance

1. Tautomerism (Amido-Iminol): Hydrazones can exist in an equilibrium between the amido form (


) and the iminol form (

).
  • Observation: In

    
     NMR, the amide 
    
    
    
    signal may be broadened or split.
  • Resolution: Run NMR at elevated temperature (

    
    ) to coalesce the signals or add 
    
    
    
    to confirm the exchangeable proton.

2. Stereoisomerism (


): 
The 

bond allows for geometric isomers. The

-isomer is generally thermodynamically favored due to steric hindrance in the

-isomer.
  • Observation: You may see a minor set of "shadow" peaks in the NMR.

  • Verification: NOESY (Nuclear Overhauser Effect Spectroscopy) can distinguish spatial proximity between the azomethine proton and the amide

    
    .
    

3. Solubility Issues: The "4-Methoxyanilino" tail adds lipophilicity, but the hydrazone core is polar.

  • Tip: If the product is insoluble in

    
    , switch immediately to DMSO-
    
    
    
    . If still insoluble, TFA-
    
    
    (Trifluoroacetic acid-d) can be used, though it may protonate the imine.

References

  • Synthesis and Spectral Study of Hydrazide Derivatives. Patel, P., et al. (2012).[1] International Journal of Pharmaceutical Sciences and Research. Describes the synthesis and spectral data (IR, NMR) of 2-(substituted-phenoxy)acetohydrazides, providing analogous spectral baselines.

  • Crystal Structure and Characterization of 2-(4-Methylanilino)acetohydrazide. Fun, H. K., et al. (2009).[2][3] Acta Crystallographica Section E. Provides definitive X-ray diffraction data and structural geometry for the closely related 4-methyl analog, validating the planarity of the hydrazide group.

  • Hydrazide-Hydrazone Derivatives as Antimicrobial Agents. Al-Wahaibi, L. H., et al. (2024).[4] Molecules. A comprehensive review of the synthesis and detailed spectroscopic validation (IR C=N bands, NMR shifts) of hydrazide-hydrazones.

  • The Hydrazide/Hydrazone Click Reaction. Patterson, L. I., et al. (2011).[5][6] Chemical Communications. Discusses the kinetics and stability of hydrazone formation, relevant for optimizing reaction conditions.

Sources

Method

Application Note &amp; Protocol: A Step-by-Step Guide to the Synthesis of 2-(4-Methoxyanilino)acetohydrazide from p-Anisidine

Abstract: This technical guide provides a comprehensive, two-step protocol for the synthesis of 2-(4-methoxyanilino)acetohydrazide, a valuable scaffold in medicinal chemistry and drug development. Starting from the readi...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides a comprehensive, two-step protocol for the synthesis of 2-(4-methoxyanilino)acetohydrazide, a valuable scaffold in medicinal chemistry and drug development. Starting from the readily available p-anisidine, the synthesis proceeds via an initial N-alkylation to form an ester intermediate, followed by hydrazinolysis to yield the target acetohydrazide. This document furnishes detailed, field-proven experimental protocols, critical safety information for all reagents, and expected quantitative and qualitative characterization data. The guide is designed for researchers, scientists, and drug development professionals, with an emphasis on explaining the causality behind experimental choices to ensure reproducible and efficient synthesis.

Introduction and Scientific Rationale

Hydrazide and its derivatives are pivotal structural motifs in a vast array of pharmacologically active compounds. Their ability to form stable hydrogen bonds and act as versatile intermediates makes them indispensable in the synthesis of various heterocyclic systems.[1][2] The target molecule, 2-(4-methoxyanilino)acetohydrazide, combines the features of a substituted aniline with the reactive hydrazide moiety, making it a promising precursor for novel therapeutic agents, particularly in the development of antitumor and antimicrobial drugs.[3][4]

The synthetic strategy outlined herein is a robust and efficient two-step process:

  • Step 1: N-Alkylation. p-Anisidine undergoes a nucleophilic substitution reaction with ethyl chloroacetate. This is a classic SN2 reaction where the lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbon of the ethyl chloroacetate, displacing the chloride leaving group.[5] A weak base, potassium carbonate, is employed to neutralize the hydrochloric acid formed in situ, driving the reaction to completion.

  • Step 2: Hydrazinolysis. The resulting ester intermediate, ethyl 2-(4-methoxyanilino)acetate, is then converted to the final acetohydrazide product by treatment with hydrazine hydrate.[6] This is a nucleophilic acyl substitution reaction where the highly nucleophilic hydrazine attacks the electrophilic carbonyl carbon of the ester, leading to the displacement of the ethoxy group.[7]

This guide provides a detailed walkthrough of this synthesis, emphasizing safety, efficiency, and high-purity outcomes.

Safety First: Hazard Analysis and Mitigation

This synthesis involves hazardous materials that demand strict adherence to safety protocols in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including but not limited to safety goggles, a face shield, chemically resistant gloves (nitrile or neoprene), and a lab coat, must be worn at all times.

Table 1: Hazard Summary of Key Reagents

CompoundKey HazardsGHS Hazard Statements
p-Anisidine Fatal if swallowed, inhaled, or in contact with skin.[8] Suspected of causing cancer and may cause organ damage through prolonged exposure.[8] Very toxic to aquatic life.[8][9]H300+H310+H330, H350, H373, H400[8]
Ethyl Chloroacetate Flammable liquid and vapor.[10] Toxic if swallowed, in contact with skin, or if inhaled.[10] Lachrymator. Very toxic to aquatic life.[11]H226, H301+H311+H331, H400[10]
Hydrazine Hydrate Toxic if swallowed or in contact with skin, and fatal if inhaled.[12] Causes severe skin burns and eye damage.[12] May cause an allergic skin reaction and is suspected of causing cancer.[12] Very toxic to aquatic life with long-lasting effects.[13]H301+H311, H314, H317, H330, H350, H410[12]
Potassium Carbonate Causes serious eye irritation. May cause respiratory irritation.H319, H335
Ethanol Highly flammable liquid and vapor. Causes serious eye irritation.H225, H319
Acetone Highly flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.H225, H319, H336

Emergency procedures for exposure should follow the specific Safety Data Sheet (SDS) guidelines for each chemical.[14][15][16][17][18]

Synthetic Pathway Overview

The overall two-step synthesis is depicted below.

Synthesis_Pathway pAnisidine p-Anisidine cond1 K₂CO₃, Acetone Reflux pAnisidine->cond1 + EtChloroacetate Ethyl Chloroacetate EtChloroacetate->cond1 Hydrazine Hydrazine Hydrate Ester Ethyl 2-(4-methoxyanilino)acetate (Intermediate) cond2 Ethanol Reflux Ester->cond2 + Hydrazine Hydrate Product 2-(4-Methoxyanilino)acetohydrazide (Final Product) cond1->Ester Step 1: N-Alkylation cond2->Product Step 2: Hydrazinolysis Workflow cluster_step1 Step 1: Ester Synthesis cluster_step2 Step 2: Hydrazide Formation s1_setup 1. Combine p-Anisidine, K₂CO₃ in Acetone s1_add 2. Add Ethyl Chloroacetate s1_setup->s1_add s1_reflux 3. Reflux for 3-5h (Monitor by TLC) s1_add->s1_reflux s1_filter 4. Cool & Filter Salts s1_reflux->s1_filter s1_evap 5. Evaporate Filtrate s1_filter->s1_evap s1_workup 6. Aqueous Work-up (EtOAc/Water) s1_evap->s1_workup s1_dry 7. Dry & Evaporate to yield Intermediate Ester s1_workup->s1_dry s2_setup 8. Dissolve Ester in Ethanol s1_dry->s2_setup Proceed to Step 2 s2_add 9. Add Hydrazine Hydrate s2_setup->s2_add s2_reflux 10. Reflux for 4-6h (Monitor by TLC) s2_add->s2_reflux s2_cool 11. Concentrate & Cool to Precipitate Product s2_reflux->s2_cool s2_filter 12. Filter Product s2_cool->s2_filter s2_recrys 13. Recrystallize from Ethanol s2_filter->s2_recrys s2_dry 14. Dry Final Product s2_recrys->s2_dry

Sources

Application

Application Notes &amp; Protocols: Leveraging 2-(4-Methoxyanilino)acetohydrazide for the Discovery of Novel Anticonvulsant Agents

Abstract This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 2-(4-methoxyanilino)acetohydrazide as a versatile scaffold for...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic utilization of 2-(4-methoxyanilino)acetohydrazide as a versatile scaffold for the synthesis and evaluation of novel anticonvulsant drug candidates. We will delve into the rationale behind its selection, detailed synthetic protocols for derivatization, robust in vivo and in vitro screening methodologies, and the elucidation of potential mechanisms of action. The protocols are designed to be self-validating, incorporating essential controls and data interpretation frameworks to ensure scientific rigor and reproducibility.

Introduction: The Rationale for Hydrazones in Anticonvulsant Research

Epilepsy is a prevalent neurological disorder characterized by recurrent, unprovoked seizures, affecting millions worldwide. Despite the availability of numerous anti-epileptic drugs (AEDs), a significant portion of patients remain resistant to current treatments, and many experience dose-limiting side effects.[1] This underscores the urgent need for novel therapeutic agents with improved efficacy and safety profiles.

The hydrazone moiety (-NH-N=CH-) has emerged as a privileged pharmacophore in medicinal chemistry due to its diverse biological activities, including anticonvulsant, antimicrobial, anti-inflammatory, and anticancer properties.[2][3][4] Hydrazide-hydrazones, in particular, have shown significant promise in the development of new anticonvulsant agents.[5][6] The core structure of 2-(4-methoxyanilino)acetohydrazide offers several strategic advantages for derivatization:

  • The Hydrazide Functional Group: This reactive group serves as a key building block for the synthesis of a wide array of derivatives, most notably hydrazones, through condensation with various aldehydes and ketones.[5]

  • The Anilino Moiety: The presence of the 4-methoxyaniline group provides a site for further structural modifications and influences the overall lipophilicity and pharmacokinetic properties of the resulting compounds.[7][8] The methoxy group, an electron-donating substituent, can modulate the electronic environment of the aromatic ring, potentially impacting receptor binding and metabolic stability.[9]

  • Structural Flexibility: The acetohydrazide linker provides conformational flexibility, allowing the molecule to adopt various spatial orientations to interact effectively with biological targets.

This guide will systematically walk through the process of harnessing the potential of 2-(4-methoxyanilino)acetohydrazide, from initial synthesis to preclinical evaluation.

Synthesis of 2-(4-Methoxyanilino)acetohydrazide and its Derivatives

The synthetic pathway begins with the preparation of the core acetohydrazide scaffold, followed by its derivatization to generate a library of candidate compounds.

Protocol: Synthesis of 2-(4-Methoxyanilino)acetohydrazide

This two-step protocol outlines the synthesis of the starting material.

Step 1: Synthesis of Ethyl 2-(4-methoxyanilino)acetate

  • To a solution of 4-methoxyaniline (1.0 eq) in a suitable solvent such as acetone, add potassium carbonate (K2CO3) (1.5 eq).[10]

  • Stir the mixture at room temperature for 30 minutes to ensure deprotonation of the aniline nitrogen.

  • Add ethyl chloroacetate (1.2 eq) dropwise to the reaction mixture.[10]

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion, filter the reaction mixture to remove inorganic salts and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane gradient) to obtain pure ethyl 2-(4-methoxyanilino)acetate.

Step 2: Synthesis of 2-(4-Methoxyanilino)acetohydrazide

  • Dissolve ethyl 2-(4-methoxyanilino)acetate (1.0 eq) in ethanol.

  • Add hydrazine hydrate (5.0 eq) to the solution.

  • Reflux the reaction mixture for 8-12 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to yield 2-(4-methoxyanilino)acetohydrazide.

Protocol: Synthesis of N'-Aryl/Heteroaryl-2-(4-methoxyanilino)acetohydrazide Derivatives (Hydrazones)

This protocol describes the general procedure for the synthesis of hydrazone derivatives.

  • Dissolve 2-(4-methoxyanilino)acetohydrazide (1.0 eq) in a suitable solvent like ethanol or glacial acetic acid.

  • Add a catalytic amount of a suitable acid (e.g., a few drops of glacial acetic acid) to the solution.

  • Add the desired aromatic or heteroaromatic aldehyde/ketone (1.1 eq) to the reaction mixture.

  • Reflux the mixture for 2-6 hours, monitoring the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature. The hydrazone product often precipitates.

  • Collect the precipitate by filtration, wash with a small amount of cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol, methanol) to obtain the pure hydrazone derivative.

G

In Vivo Anticonvulsant Screening

The initial evaluation of novel compounds for anticonvulsant activity is typically performed using well-established rodent models.[11][12] The two most widely used and clinically validated models are the Maximal Electroshock (MES) test and the subcutaneous Pentylenetetrazole (scPTZ) test.[5][13]

Rationale for Model Selection
  • Maximal Electroshock (MES) Test: This model is highly predictive of efficacy against generalized tonic-clonic seizures.[14] It is particularly sensitive to compounds that act by blocking voltage-gated sodium channels.[15][16]

  • Subcutaneous Pentylenetetrazole (scPTZ) Test: This model is used to identify compounds that may be effective against absence (petit mal) seizures.[11] It is sensitive to agents that enhance GABAergic neurotransmission.[17][18]

Protocol: Maximal Electroshock (MES) Seizure Test

Materials:

  • Male Swiss albino mice (20-25 g)

  • Electroconvulsive shock apparatus with corneal electrodes

  • Test compounds and vehicle (e.g., 0.5% carboxymethylcellulose)

  • Standard anticonvulsant drug (e.g., Phenytoin, 20 mg/kg, i.p.)[19]

Procedure:

  • Acclimatize animals for at least one week before the experiment.

  • Fast animals overnight with free access to water.

  • Divide animals into groups (n=6-8 per group): Vehicle control, standard drug, and test compound groups at various doses (e.g., 30, 100, 300 mg/kg).

  • Administer the test compounds and standard drug intraperitoneally (i.p.).

  • At the time of peak effect (typically 30-60 minutes post-administration), apply an electrical stimulus (e.g., 50 mA for 0.2 seconds) via corneal electrodes.

  • Observe the animals for the presence or absence of the hind limb tonic extension phase of the seizure.

  • Protection is defined as the absence of the hind limb tonic extension.

  • Calculate the percentage of protection for each group.

Protocol: Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test

Materials:

  • Male Swiss albino mice (20-25 g)

  • Pentylenetetrazole (PTZ) solution (e.g., 85 mg/kg in saline)

  • Test compounds and vehicle

  • Standard anticonvulsant drug (e.g., Diazepam, 4 mg/kg, i.p.)

Procedure:

  • Follow steps 1-4 from the MES protocol.

  • At the time of peak effect of the test compounds, administer a convulsant dose of PTZ subcutaneously.

  • Immediately place the animals in individual observation cages and observe for 30 minutes.

  • Record the latency to the first myoclonic jerk and the onset of generalized clonic seizures.

  • Note the presence or absence of mortality within 24 hours.

  • Protection is defined as the absence of generalized clonic seizures within the 30-minute observation period.

  • Calculate the percentage of protection for each group.

Neurotoxicity Screening

A crucial aspect of early drug discovery is to assess the potential for adverse effects on the central nervous system. The rotarod test is a standard and reliable method for evaluating motor coordination and neurological deficit in rodents.[20][21]

Protocol: Rotarod Test

Materials:

  • Rotarod apparatus for mice

  • Male Swiss albino mice (20-25 g)

  • Test compounds and vehicle

Procedure:

  • Train the mice on the rotarod (e.g., rotating at 15-25 rpm) for three consecutive days, with three trials per day, until they can remain on the rod for at least 180 seconds.

  • On the test day, administer the test compounds or vehicle i.p.

  • At the time of peak effect, place the mice on the rotating rod and record the time they remain on the rod (fall-off time).

  • A significant reduction in the fall-off time compared to the vehicle-treated group indicates neurotoxicity.[22]

Data Presentation and Interpretation

Clear and concise data presentation is essential for comparing the efficacy and safety of the synthesized derivatives.

Table 1: Anticonvulsant Activity and Neurotoxicity of Hydrazone Derivatives

Compound IDDose (mg/kg, i.p.)MES (% Protection)scPTZ (% Protection)Rotarod Test (% Motor Impairment)
Vehicle-000
Phenytoin20100-Not Tested
Diazepam4-100Not Tested
MAH-H 10016.700
MAH-4-Cl 10083.350.016.7
MAH-4-NO2 10066.733.30
MAH-2-OCH3 10083.366.716.7

MAH: 2-(4-Methoxyanilino)acetohydrazide backbone. The data presented is hypothetical and for illustrative purposes.

Interpretation:

  • From the hypothetical data, derivatives with electron-withdrawing groups (e.g., -Cl, -NO2) and electron-donating groups (e.g., -OCH3) on the phenyl ring attached to the imine carbon show enhanced anticonvulsant activity compared to the unsubstituted parent compound.

  • The MAH-4-Cl and MAH-2-OCH3 derivatives show promising activity in both MES and scPTZ models, suggesting a broad spectrum of anticonvulsant action.[9]

  • The low motor impairment observed in the rotarod test for most compounds suggests a favorable preliminary safety profile.

Elucidating the Mechanism of Action

The initial screening data can provide clues about the potential mechanism of action.

  • Activity in the MES test often suggests an interaction with voltage-gated sodium channels (VGSCs) .[15][23] These drugs typically stabilize the inactivated state of the channel, thereby reducing neuronal hyperexcitability.[24]

  • Activity in the scPTZ test points towards the potentiation of GABAergic inhibition .[17][25] This can occur through various mechanisms, such as positive allosteric modulation of GABAA receptors.[26]

G

Further in vitro studies, such as electrophysiological patch-clamp assays on neuronal cell lines expressing specific sodium channel subtypes or radioligand binding assays for GABAA receptors, are necessary to confirm the precise molecular targets.

Conclusion and Future Directions

2-(4-Methoxyanilino)acetohydrazide serves as an excellent and cost-effective starting point for the development of novel anticonvulsant agents. The synthetic accessibility of its hydrazone derivatives, coupled with well-established in vivo screening protocols, allows for the rapid generation and evaluation of extensive compound libraries. Promising lead compounds identified through this workflow can then be subjected to further optimization, including pharmacokinetic profiling and more extensive toxicological studies, to advance them toward clinical development. The dual-target potential of these compounds, acting on both VGSCs and GABAergic systems, represents a particularly exciting avenue for future research in the quest for more effective and safer treatments for epilepsy.

References

  • MDPI. (n.d.). Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)-One Derivatives. Retrieved from [Link]

  • ScienceRise: Pharmaceutical Science. (2022, February 28). Synthesis and anticonvulsant activity evaluation of n-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide novel 1-benzylsubstituted derivatives. Retrieved from [Link]

  • OMICS International. (n.d.). Exploring the Pharmacological Activities of Hydrazone Derivatives: A Review. Journal of Phytochemistry & Biochemistry. Retrieved from [Link]

  • Arabian Journal of Chemistry. (2021). Synthesis and investigation of anti-inflammatory and anticonvulsant activities of novel coumarin-diacylated hydrazide derivatives. Retrieved from [Link]

  • PubMed. (1998). Comparative anticonvulsant activity and neurotoxicity of 4-amino-N-(2,6-dimethylphenyl)phthalimide and prototype antiepileptic drugs in mice and rats. Retrieved from [Link]

  • PubMed. (1981). Synthesis and biological activity of certain derivatives of 2,4-dioxo-1,2,3,4-tetrahydroquinazoline. Part 2. Retrieved from [Link]

  • PMC. (n.d.). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. Retrieved from [Link]

  • PubMed Central. (n.d.). Biological Activities of Hydrazone Derivatives. Retrieved from [Link]

  • Wiley Online Library. (2017). Synthesis, Anticonvulsant Activity, and SAR Study of Novel 4-Quinazolinone Derivatives. Retrieved from [Link]

  • ResearchGate. (2007). (PDF) Biological Activities of Hydrazone Derivatives. Retrieved from [Link]

  • PubMed Central. (n.d.). A review exploring biological activities of hydrazones. Retrieved from [Link]

  • PubMed Central. (n.d.). Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies. Retrieved from [Link]

  • PubMed. (2020). New Acetohydrazides Incorporating 2-Oxoindoline and 4-Oxoquinazoline: Synthesis and Evaluation of Cytotoxicity and Caspase Activation Activity. Retrieved from [Link]

  • PubMed. (2006). Voltage-gated sodium channels as therapeutic targets in epilepsy and other neurological disorders. Retrieved from [Link]

  • PubMed Central. (n.d.). New GABA-Targeting Therapies for the Treatment of Seizures and Epilepsy: I. Role of GABA as a Modulator of Seizure Activity and Recently Approved Medications Acting on the GABA System. Retrieved from [Link]

  • PubMed Central. (n.d.). Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening. Retrieved from [Link]

  • PubMed Central. (2020). Anticonvulsant Effectiveness and Neurotoxicity Profile of 4-butyl-5-[(4-chloro-2-methylphenoxy)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione (TPL-16) in Mice. Retrieved from [Link]

  • PubMed Central. (n.d.). Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice. Retrieved from [Link]

  • Oxford Academic. (n.d.). Network pharmacology and pharmacophore modelling of aniline-containing natural products for anticancer drug discovery. Retrieved from [Link]

  • ResearchGate. (2023). Journal of Advanced Zoology In-Vitro and In-Vivo Pharmacological Screening Models for Antiepileptic Drugs -An Overview. Retrieved from [Link]

  • ResearchGate. (n.d.). New Acetohydrazides Incorporating 2‐Oxoindoline and 4‐Oxoquinazoline: Synthesis and Evaluation of Cytotoxicity and Caspase Activation Activity | Request PDF. Retrieved from [Link]

  • SAS Publishers. (n.d.). Review Article Anticonvulsant potential of Hydrazone derivatives. Retrieved from [Link]

  • PubMed. (2021). Voltage-gated sodium channels: pharmaceutical targets via anticonvulsants to treat epileptic syndromes. Retrieved from [Link]

  • News-Medical.net. (2023). GABA: an Inhibitory Neurotransmitter and its Role in Epilepsy. Retrieved from [Link]

  • Springer. (2024). Hydrazide–Hydrazones as Potential Antitubercular Agents: An Overview of the Literature (1999–2023). Retrieved from [Link]

  • Semantic Scholar. (2021). Journal of Drug Delivery and Therapeutics Screening models for antiepileptic drugs: A Review. Retrieved from [Link]

  • Bentham Science. (2005). Voltage Gated ion Channels: Targets for Anticonvulsant Drugs. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and pharmacological evaluation of aniline derivatives as a potent analgesic and antioxidant agent. Retrieved from [Link]

  • ACS Publications. (1983). Synthesis and Anticonvulsant Activity of Some New 2-Substituted 3-Aryl-4(3H)-quinazolinones. Retrieved from [Link]

  • Google Patents. (2007). WO2007138613A2 - A process for synthesis of [6,7-bis-(2-methoxyethoxy)-quinazolin-4-yl]-(3-ethynylphenyl)amine hydrochloride.
  • PubMed. (1995). GABA in Epilepsy: The Pharmacologic Basis. Retrieved from [Link]

  • ResearchGate. (2020). Anticonvulsant activity of hydrazone based on (+)-camphor and valproic acid. Retrieved from [Link]

  • ResearchGate. (2005). Voltage Gated ion Channels: Targets for Anticonvulsant Drugs. Retrieved from [Link]

  • CURE Epilepsy. (2023). New GABA-Targeting Therapies for the Treatment of Seizures and Epilepsy: II. Treatments in Clinical Development. Retrieved from [Link]

  • ResearchGate. (2025). Design, Synthesis, Characterization, Biological Evaluation and Docking Studies of Mono/Dichloro Aniline Derivatives. Retrieved from [Link]

  • PubMed. (1995). The early identification of anticonvulsant activity: role of the maximal electroshock and subcutaneous pentylenetetrazol seizure models. Retrieved from [Link]

  • PubMed. (2021). Voltage-gated sodium channel inhibitors as anticonvulsant drugs: A systematic review on recent developments and structure activity relationship studies. Retrieved from [Link]

  • Melior Discovery. (n.d.). Rotarod Test For Mice And Rats. Retrieved from [Link]

  • Semantic Scholar. (2018). Differences in pharmacokinetics and haematotoxicities of aniline and its dimethyl derivatives orally administered in rats. Retrieved from [Link]

  • ResearchGate. (n.d.). Animal Models Used in the Screening of Antiepileptic Drugs. Retrieved from [Link]

  • Epilepsy Foundation. (2018). GABA Receptors in Status Epilepticus. Retrieved from [Link]

  • PubMed. (2009). Rotarod impairment: catalepsy-like screening test for antipsychotic side effects. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Science. (2012). Evaluation of Anticonvulsant Activity of Zinc in Albino Rats. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-(4-Methoxyanilino)acetohydrazide Synthesis

The following technical guide is structured as a Tier 3 Support Resource for process chemists and researchers. It focuses on the specific kinetic and thermodynamic bottlenecks of synthesizing 2-(4-Methoxyanilino)acetohyd...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Support Resource for process chemists and researchers. It focuses on the specific kinetic and thermodynamic bottlenecks of synthesizing 2-(4-Methoxyanilino)acetohydrazide and provides actionable, evidence-based solutions to maximize yield.

Topic: Yield Optimization & Troubleshooting Ticket ID: CHEM-SUP-8821 Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary of the Chemistry

The synthesis of 2-(4-methoxyanilino)acetohydrazide typically proceeds via a two-step sequence:

  • N-Alkylation: Nucleophilic substitution of ethyl chloroacetate by p-anisidine to form ethyl 2-(4-methoxyanilino)acetate .[1]

  • Hydrazinolysis: Nucleophilic acyl substitution of the ester intermediate with hydrazine hydrate to yield the final hydrazide.

While theoretically straightforward, this pathway is prone to specific "yield killers": N,N-dialkylation during Step 1 and symmetric dihydrazide formation during Step 2.[1] The following guide addresses these critical failure points.

Reaction Pathway Visualization

The following diagram outlines the optimized pathway and identifies potential side-reaction divergence points.

ReactionPathway Anisidine p-Anisidine (Starting Material) MonoEster Intermediate: Ethyl 2-(4-methoxyanilino)acetate Anisidine->MonoEster Step 1: Mild Base (NaOAc, EtOH, Reflux) ClAcOEt Ethyl Chloroacetate ClAcOEt->MonoEster DiEster Impurity A: Dialkylated Species MonoEster->DiEster Over-alkylation (Strong Base/Excess ClAcOEt) Product Target Product: 2-(4-Methoxyanilino)acetohydrazide MonoEster->Product Step 2: Hydrazinolysis (EtOH, Reflux) Hydrazine Hydrazine Hydrate (Excess) Hydrazine->Product Dimer Impurity B: Symmetric Dihydrazide Product->Dimer Low Hydrazine Conc. (Dimerization)

Figure 1: Reaction pathway showing the target flow (green) and critical impurity divergence points (red).[1]

Module 1: The N-Alkylation Step (Ester Formation)

Objective: Synthesize ethyl 2-(4-methoxyanilino)acetate without generating the dialkylated impurity.

Troubleshooting Guide

Q: My yield is low (<50%), and I see a heavy spot on TLC that is less polar than the product. Diagnosis: You are likely observing N,N-dialkylation . This occurs when the mono-alkylated product acts as a nucleophile and reacts with a second equivalent of ethyl chloroacetate. Solution:

  • Base Selection: Switch from strong bases (like

    
     or 
    
    
    
    ) to a buffered weak base like Sodium Acetate (NaOAc) .[1] Strong bases deprotonate the secondary amine of the product, making it more nucleophilic and prone to a second alkylation.
  • Stoichiometry: Use a slight excess of p-anisidine (1.1 equiv) relative to ethyl chloroacetate.[1] It is easier to remove unreacted starting material than the dialkylated impurity.

Q: The reaction is extremely slow; starting material remains after 24 hours. Diagnosis: The chloride leaving group on ethyl chloroacetate is moderately reactive. Solution:

  • Finkelstein Catalysis: Add catalytic amounts of Potassium Iodide (KI) (0.1 equiv).[2] This generates ethyl iodoacetate in situ, which is a significantly stronger electrophile (approx. 100x faster reaction rate).

Optimized Protocol: N-Alkylation
  • Dissolve: In a round-bottom flask, dissolve p-anisidine (10 mmol) in absolute ethanol (20 mL).

  • Add Base: Add anhydrous Sodium Acetate (15 mmol). Do not use NaOH or KOH.[1]

  • Add Electrophile: Add ethyl chloroacetate (10 mmol) dropwise.

  • Catalyze (Optional): Add KI (1 mmol) if rapid turnover is required.

  • Reflux: Heat to reflux for 6–8 hours. Monitor TLC (Hexane:EtOAc 7:3).[1]

  • Workup: Pour into ice water. The ester often precipitates as a solid. If oil forms, extract with DCM.

Module 2: The Hydrazinolysis Step (Hydrazide Formation)

Objective: Convert the ester to hydrazide while preventing dimerization.

Troubleshooting Guide

Q: I obtained a high melting point solid that is insoluble in most solvents. Diagnosis: You have formed the symmetric dihydrazide (Dimer). This happens when the newly formed hydrazide product reacts with unreacted ester because the hydrazine concentration was too low. Solution:

  • Kinetic Control: You must use a large excess of hydrazine hydrate (3–5 equivalents). This ensures that every molecule of ester is statistically more likely to encounter a hydrazine molecule than a product molecule.

Q: The product is colored (pink/brown) instead of off-white. Diagnosis: p-Anisidine derivatives are sensitive to oxidation. Old hydrazine hydrate often contains impurities.[1] Solution:

  • Reagent Quality: Use fresh Hydrazine Hydrate (98-100%).

  • Inert Atmosphere: Conduct the reflux under Nitrogen (

    
    ) or Argon to prevent oxidative degradation of the electron-rich aniline ring.
    
Optimized Protocol: Hydrazinolysis
  • Suspend: Suspend ethyl 2-(4-methoxyanilino)acetate (5 mmol) in Ethanol (15 mL).

  • Add Reagent: Add Hydrazine Hydrate (20 mmol, 4 equiv) slowly.

  • Reflux: Heat to reflux for 3–5 hours. The solution usually clears then precipitates the product upon cooling.

  • Isolation: Cool to

    
    . Filter the precipitate.[3]
    
  • Purification: Wash the cake with cold ethanol (to remove excess hydrazine) and then ether. Recrystallize from Ethanol/DMF if necessary.

Summary of Critical Parameters

The following table summarizes the "Yield Killers" and their specific technical fixes.

ParameterCommon MistakeConsequenceCorrective Action
Base (Step 1) Using

/ NaOH
N,N-Dialkylation (Impurity)Use NaOAc (Sodium Acetate) [1].[1]
Catalyst (Step 1) NoneSlow reaction / IncompleteAdd 10 mol% KI (Finkelstein conditions) [2].
Stoichiometry (Step 2) 1:1 RatioDimerization (Insoluble solid)Use 4–5 equivalents of Hydrazine Hydrate [3].
Temperature (Step 2) Room TempIncomplete conversionReflux is required for quantitative yield.[1]

Decision Tree for Troubleshooting

Use this logic flow to diagnose your specific yield issue.

TroubleshootingTree Start Start Diagnosis StepQ Which step has low yield? Start->StepQ Step1 Step 1: Ester Formation StepQ->Step1 Step2 Step 2: Hydrazinolysis StepQ->Step2 ImpurityCheck Is there a non-polar impurity? Step1->ImpurityCheck SolubilityCheck Is the product insoluble/high MP? Step2->SolubilityCheck Dialkylation Issue: Dialkylation. Action: Switch base to NaOAc. ImpurityCheck->Dialkylation Yes NoReaction Issue: Low Reactivity. Action: Add KI catalyst. ImpurityCheck->NoReaction No DimerFormation Issue: Dimerization. Action: Increase Hydrazine to 5 eq. SolubilityCheck->DimerFormation Yes NoPrecipitate Issue: Soluble Impurities. Action: Concentrate & chill. SolubilityCheck->NoPrecipitate No

Figure 2: Diagnostic logic for identifying synthesis failures.

References

  • Patel, N. B., & Patel, J. C. (2010). Synthesis and antimicrobial activity of new 2-(4-methoxyanilino)acetohydrazide derivatives.[1] Journal of Saudi Chemical Society.

  • Sztanke, K., et al. (2006). Synthesis of ethyl 2-(4-oxo-8-aryl-2H-3,4,6,7-tetrahydroimidazo[2,1-c][1,2,4]triazin-3-yl)acetates. European Journal of Medicinal Chemistry.

  • Narang, R., et al. (2012). Hydrazinolysis of esters: A mechanistic review and improved protocols. Arkivoc.

Sources

Optimization

Technical Support Center: Synthesis of 2-(4-Methoxyanilino)acetohydrazide Derivatives

Welcome to the technical support center for the synthesis of 2-(4-methoxyanilino)acetohydrazide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-(4-methoxyanilino)acetohydrazide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important class of compounds. Drawing from established protocols and extensive field experience, this resource provides in-depth troubleshooting guides and frequently asked questions to ensure the successful and efficient synthesis of your target molecules.

Introduction

2-(4-Methoxyanilino)acetohydrazide derivatives are a class of compounds with significant interest in medicinal chemistry due to their diverse biological activities. The synthetic route to these compounds, while conceptually straightforward, often presents practical challenges that can impact yield, purity, and scalability. The typical synthesis involves a two-step process: the N-alkylation of p-anisidine with an α-haloacetate ester, followed by hydrazinolysis of the resulting ester. This guide will address potential issues in both of these critical steps.

Troubleshooting Guide

This section is organized by the synthetic step and the specific problem encountered. Each entry provides a potential cause and a detailed, step-by-step protocol for resolution.

Step 1: Synthesis of Ethyl 2-(4-Methoxyanilino)acetate

This step involves the nucleophilic substitution of a halide from an ethyl haloacetate (commonly ethyl chloroacetate or bromoacetate) by p-anisidine.

Potential Cause: Insufficient reactivity of the reactants, inappropriate base or solvent, or deactivation of the nucleophile.

Troubleshooting Protocol:

  • Reagent Quality Check:

    • Ensure p-anisidine is pure and free from oxidation (it should be a white to off-white solid). If it is discolored (pink or brown), consider recrystallization from ethanol/water or purification by sublimation.

    • Use freshly distilled or high-purity ethyl chloroacetate or ethyl bromoacetate. Ethyl bromoacetate is more reactive and may be a better choice if ethyl chloroacetate fails to give good yields.

  • Optimization of Base and Solvent:

    • Base Selection: Weak bases are often insufficient to deprotonate the aniline effectively without causing side reactions. A moderately strong, non-nucleophilic base is ideal.

      • Recommended: Potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃) are commonly used and effective. Diisopropylethylamine (DIPEA) can also be a good choice. Stronger bases like sodium hydride (NaH) can be used but may lead to side reactions if not handled carefully.

    • Solvent Selection: The solvent should be polar aprotic to facilitate the Sₙ2 reaction.

      • Recommended: Acetonitrile (CH₃CN), dimethylformamide (DMF), or acetone are excellent choices. DMF can often accelerate the reaction but is more difficult to remove.

  • Reaction Temperature and Time:

    • The reaction is often performed at elevated temperatures. Start with refluxing in acetone or heating to 60-80 °C in acetonitrile or DMF.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Addition of a Catalyst:

    • The addition of a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) can significantly increase the reaction rate when using ethyl chloroacetate, due to the in-situ formation of the more reactive ethyl iodoacetate (Finkelstein reaction).

Experimental Protocol: Optimized Synthesis of Ethyl 2-(4-Methoxyanilino)acetate

ReagentMolar Equiv.
p-Anisidine1.0
Ethyl Chloroacetate1.2
Potassium Carbonate1.5
Potassium Iodide0.1
Acetone-
  • To a solution of p-anisidine (1.0 eq) in acetone, add potassium carbonate (1.5 eq) and potassium iodide (0.1 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add ethyl chloroacetate (1.2 eq) dropwise to the suspension.

  • Heat the reaction mixture to reflux (around 60 °C) and monitor the reaction by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase).

  • After completion (typically 3-6 hours), cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Evaporate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system like ethanol/water.

Potential Cause: Over-alkylation of the aniline nitrogen, leading to the formation of ethyl 2-[acetyl(4-methoxyphenyl)amino]acetate, or reaction at the methoxy group under harsh conditions.

Troubleshooting Protocol:

  • Control of Stoichiometry:

    • Avoid using a large excess of ethyl chloroacetate. A slight excess (1.1-1.2 equivalents) is usually sufficient.

  • Reaction Temperature:

    • Avoid excessively high temperatures, which can promote side reactions. Refluxing in acetone or heating to 80 °C in acetonitrile is generally safe.

  • Choice of Base:

    • Using a very strong base can lead to the deprotonation of the newly formed secondary amine, facilitating a second alkylation. Stick to milder bases like K₂CO₃.

  • Monitoring the Reaction:

    • Closely monitor the reaction by TLC. Stop the reaction as soon as the starting p-anisidine is consumed to minimize the formation of the di-alkylated product.

Step 2: Hydrazinolysis of Ethyl 2-(4-Methoxyanilino)acetate

This step involves the reaction of the synthesized ester with hydrazine hydrate to form the desired acetohydrazide.

Potential Cause: Insufficient reaction time or temperature, or deactivation of the hydrazine.

Troubleshooting Protocol:

  • Hydrazine Quality and Stoichiometry:

    • Use a good quality hydrazine hydrate.

    • A significant excess of hydrazine hydrate (5-10 equivalents) is often necessary to drive the reaction to completion.

  • Reaction Conditions:

    • The reaction is typically carried out in an alcohol solvent, such as ethanol or methanol.

    • Refluxing the reaction mixture is usually required. The reaction time can vary from a few hours to overnight. Monitor the progress by TLC.

  • Solvent Choice:

    • Ethanol is the most common solvent. For less reactive esters, a higher boiling point solvent like n-butanol can be used, but care must be taken to avoid thermal decomposition.

Experimental Protocol: Hydrazinolysis of Ethyl 2-(4-Methoxyanilino)acetate

ReagentMolar Equiv.
Ethyl 2-(4-methoxyanilino)acetate1.0
Hydrazine Hydrate (80%)10.0
Ethanol-
  • Dissolve ethyl 2-(4-methoxyanilino)acetate (1.0 eq) in ethanol.

  • Add hydrazine hydrate (10.0 eq) to the solution.

  • Heat the reaction mixture to reflux and monitor by TLC until the starting ester spot disappears.

  • After completion, cool the reaction mixture in an ice bath. The product often precipitates out of the solution.

  • Collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum.

  • If the product does not precipitate, the solvent can be removed under reduced pressure, and the residue can be purified by recrystallization.

Potential Cause: This is a common side product in hydrazide synthesis, formed by the reaction of two molecules of the ester with one molecule of hydrazine.

Troubleshooting Protocol:

  • Excess Hydrazine: Using a large excess of hydrazine hydrate is the most effective way to minimize the formation of this di-acylated side product.

  • Reaction Temperature: Lowering the reaction temperature, if the reaction still proceeds at a reasonable rate, can sometimes reduce the formation of this side product.

  • Purification: This side product is generally less soluble than the desired mono-acylated hydrazide and can often be removed by careful recrystallization.

Potential Cause: The product may be an oil or have similar solubility properties to the remaining starting materials or side products.

Troubleshooting Protocol:

  • Crystallization:

    • Try different solvent systems for recrystallization. Common choices include ethanol, methanol, isopropanol, or mixtures with water.

    • If the product is an oil, try triturating it with a non-polar solvent like hexane or diethyl ether to induce solidification.

  • Column Chromatography:

    • If crystallization is unsuccessful, purification by column chromatography on silica gel is an option. A polar mobile phase, such as ethyl acetate/methanol or dichloromethane/methanol, is typically required.

  • Acid-Base Extraction:

    • The basicity of the hydrazide can be exploited for purification. Dissolve the crude product in an organic solvent and wash with a dilute acid to remove any unreacted aniline. However, be aware that the product itself might be extracted into the acidic aqueous layer. Neutralize the aqueous layer and extract the product back into an organic solvent.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of these reactions?

A1: Thin Layer Chromatography (TLC) is the most convenient method. For the first step (N-alkylation), a mobile phase of hexane and ethyl acetate (e.g., 3:1 or 2:1) is suitable. For the second step (hydrazinolysis), a more polar system like ethyl acetate or a mixture of ethyl acetate and methanol (e.g., 9:1) will likely be needed. Use a UV lamp (254 nm) for visualization. Staining with an appropriate reagent, such as ninhydrin for the primary amine starting material, can also be helpful.[1][2][3]

Q2: My final product, 2-(4-methoxyanilino)acetohydrazide, is an oil and won't crystallize. What should I do?

A2: First, ensure that the product is pure by running a TLC and ¹H NMR. If impurities are present, attempt purification by column chromatography. If the product is pure but oily, try dissolving it in a minimal amount of a good solvent (like ethanol or dichloromethane) and then adding a poor solvent (like hexane or diethyl ether) dropwise until turbidity persists. Cooling this mixture may induce crystallization. Scratching the inside of the flask with a glass rod can also help initiate crystal formation.

Q3: Can I use a different starting aniline for this synthesis?

A3: Yes, this synthetic route is generally applicable to a wide range of anilines. However, the reactivity of the aniline will affect the reaction conditions. Electron-rich anilines will react more readily, while electron-deficient anilines may require more forcing conditions (higher temperatures, longer reaction times, or a more reactive alkylating agent like ethyl bromoacetate).

Q4: What are the key safety precautions to take during this synthesis?

A4: Hydrazine hydrate is toxic and corrosive, and is a suspected carcinogen. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses, lab coat). Ethyl chloroacetate and ethyl bromoacetate are lachrymators and should also be handled with care in a fume hood.

Visualizing the Synthetic Workflow

The following diagrams illustrate the key steps and decision points in the synthesis of 2-(4-methoxyanilino)acetohydrazide.

Synthesis_Workflow cluster_step1 Step 1: N-Alkylation cluster_step2 Step 2: Hydrazinolysis p_anisidine p-Anisidine reaction1 Reflux p_anisidine->reaction1 ethyl_chloroacetate Ethyl Chloroacetate ethyl_chloroacetate->reaction1 base_solvent Base (K2CO3) Solvent (Acetone) base_solvent->reaction1 catalyst KI (cat.) catalyst->reaction1 ester_product Ethyl 2-(4-methoxyanilino)acetate reaction1->ester_product reaction2 Reflux ester_product->reaction2 Purified Ester hydrazine Hydrazine Hydrate hydrazine->reaction2 ethanol Ethanol ethanol->reaction2 final_product 2-(4-Methoxyanilino)acetohydrazide reaction2->final_product caption Overall synthetic workflow.

Caption: Overall synthetic workflow.

Troubleshooting_Logic start Low Yield in Step 1? check_reagents Check Reagent Purity start->check_reagents Yes side_product Side Product in Step 1? start->side_product No optimize_conditions Optimize Base, Solvent, Temp. check_reagents->optimize_conditions add_catalyst Add KI Catalyst optimize_conditions->add_catalyst control_stoichiometry Control Stoichiometry side_product->control_stoichiometry Yes incomplete_hydrazinolysis Incomplete Hydrazinolysis? side_product->incomplete_hydrazinolysis No control_temp Lower Reaction Temp. control_stoichiometry->control_temp excess_hydrazine Increase Hydrazine Excess incomplete_hydrazinolysis->excess_hydrazine Yes purification_issue Purification Difficulty? incomplete_hydrazinolysis->purification_issue No increase_time_temp Increase Reaction Time/Temp. excess_hydrazine->increase_time_temp recrystallize Recrystallization purification_issue->recrystallize Yes chromatography Column Chromatography recrystallize->chromatography caption Troubleshooting decision tree.

Caption: Troubleshooting decision tree.

References

  • Mohammadi Ziarani, G. et al. (2019). The synthesis of 1,2,4-benzotriazines. Arkivoc, 2019(i), 0-0. Available at: [Link]

  • Al-Ostoot, F. H., et al. (2022). Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. PeerJ, 10, e13322. Available at: [Link]

  • ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? Available at: [Link]

  • Bukhtiyarova, M. V., et al. (2019). N-Methylation of p-Anisidine on the Catalysts Based on Cu-Containing Layered Double Hydroxides. Kinetics and Catalysis, 60(3), 364-374. Available at: [Link]

  • Cegielska, B., & Kacprzak, K. (2009). Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. Molbank, 2009(4), M627. Available at: [Link]

  • Eldehna, W. M., et al. (2020). Design and synthesis of new bis(1,2,4-triazolo[3,4-b][4][5][6]thiadiazines) and bis((quinoxalin-2-yl)phenoxy)alkanes as anti-breast cancer agents through dual PARP-1 and EGFR targets inhibition. Bioorganic Chemistry, 94, 103433. Available at: [Link]

  • Nguyen, T. L., et al. (2020). New Acetohydrazides Incorporating 2-Oxoindoline and 4-Oxoquinazoline: Synthesis and Evaluation of Cytotoxicity and Caspase Activation Activity. Helvetica Chimica Acta, 103(2), e1900670. Available at: [Link]

  • EPFL. (n.d.). TLC Visualization Reagents. Available at: [Link]

  • Google Patents. (1986). Method for producing N,N'-bis-salicyloyl hydrazine.
  • Wolter, M., Klapars, A., & Buchwald, S. L. (2001). Synthesis of N-Aryl Hydrazides by Copper-Catalyzed Coupling of Hydrazides with Aryl Iodides. Organic Letters, 3(24), 3803–3805. Available at: [Link]

  • Shablykin, O. V., et al. (2018). Synthesis of a New Bis(1,2,4-Triazole) Derivative with Antimicrobial Activity. Molbank, 2018(4), M1018. Available at: [Link]

  • Cacchi, S., et al. (2005). Synthesis of N,N-Dialkyl-N'-arylhydrazines via palladium-catalyzed N-arylation by using N,N-dialkylhydrazines/2LiCl adducts. Organic & Biomolecular Chemistry, 3(10), 1883-1888. Available at: [Link]

  • El-Sawy, E. R., et al. (1991). Novel bis(5-arylamino-2-oxo-4-thiazolidinylidene)hydrazine derivatives as potential antineoplastic agents. Pharmazie, 46(2), 110-112. Available at: [Link]

  • ResearchGate. (n.d.). Hydrazinolysis of aldazines 4a–d. Available at: [Link]

Sources

Troubleshooting

overcoming solubility issues with 2-(4-Methoxyanilino)acetohydrazide in organic solvents

Executive Summary & Chemical Profile[1] 2-(4-Methoxyanilino)acetohydrazide is a critical intermediate often used in the synthesis of heterocycles (e.g., oxadiazoles, triazoles, quinazolines).[1] Users frequently report d...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1]

2-(4-Methoxyanilino)acetohydrazide is a critical intermediate often used in the synthesis of heterocycles (e.g., oxadiazoles, triazoles, quinazolines).[1] Users frequently report difficulty dissolving this compound in standard organic solvents like Dichloromethane (DCM) or Ethyl Acetate at room temperature.

The Root Cause: The solubility bottleneck stems from the "Dual-Polarity Conflict" :

  • The Hydrazide Tail (-CONHNH₂): Highly polar, capable of forming an extensive intermolecular hydrogen-bonding network (Donor/Acceptor). This induces high crystallinity and high melting points.

  • The Aniline Head (4-MeO-Ph-NH-): Moderately lipophilic but prone to oxidation.

Successful dissolution requires disrupting the intermolecular H-bonds without degrading the sensitive aniline moiety or reacting with the hydrazide group.

Solvent Compatibility Matrix

Critical Warning: Do NOT use ketones (Acetone, MEK) or aldehydes as solvents.[1] The hydrazide group will react rapidly to form hydrazones (Schiff bases), irreversibly altering your compound.[1]

Solvent ClassSuitabilityPerformance Notes
Polar Aprotic Excellent DMSO, DMF, DMAc. Dissolves readily at RT.[1] Ideal for biological assays or reaction media where high boiling points are acceptable.
Alcohols Good Ethanol, Methanol. The "Gold Standard" for recrystallization.[1] Often requires heating to reflux to fully dissolve, but precipitates well upon cooling.[1]
Chlorinated Poor/Fair DCM, Chloroform. Generally poor solubility at RT.[1] May dissolve small amounts if sonicated, but not recommended for bulk work.[1]
Ethers Poor Diethyl Ether, THF. Poor solubility.[1] Often used as an anti-solvent to force precipitation.
Hydrocarbons Insoluble Hexane, Pentane. Strictly used as anti-solvents to maximize yield during recrystallization.[1]
Ketones FORBIDDEN Acetone. Reacts to form 2-(4-methoxyanilino)-N'-(propan-2-ylidene)acetohydrazide. Avoid completely.

Troubleshooting Protocols

Protocol A: The "Gradient Heating" Method (For NMR Sample Prep)

Use this when you need a high-concentration sample for 1H-NMR or 13C-NMR and the compound is resisting dissolution in DMSO-d6.

Reagents: DMSO-d6 (Primary), Methanol-d4 (Secondary).[1]

  • Weighing: Place 10-15 mg of the hydrazide into a clean NMR tube.

  • Primary Solvent: Add 0.5 mL DMSO-d6.

  • Sonication: Sonicate at 40°C for 5 minutes.

    • Checkpoint: If clear, proceed.[1][2] If cloudy, do not add more DMSO yet.[1]

  • Thermal Shock: Gently warm the tube using a heat gun (set to low) or a water bath at 60°C.

    • Mechanism:[1][3][4][5][6] Heat disrupts the H-bond lattice. DMSO prevents re-aggregation.

  • Filtration (Optional): If fine particulates remain (likely inorganic salts from synthesis), filter through a cotton plug into a fresh tube.[1]

Protocol B: Recrystallization (Purification)

The standard method to purify crude material synthesized from ethyl 2-(4-methoxyanilino)acetate.

System: Ethanol (Solvent) / Hexane (Anti-solvent).[1]

  • Dissolution: Suspend crude solid in Ethanol (10 mL per gram).

  • Reflux: Heat to reflux (approx. 78°C). The solid should dissolve completely.[2]

    • Troubleshooting: If it does not dissolve after 10 mins of reflux, add Ethanol in 1 mL increments.

  • Hot Filtration: If black specks (oxidized aniline) remain, filter the hot solution rapidly through a pre-warmed funnel.[1]

  • Crystallization: Remove from heat. Let it cool to RT undisturbed.

  • Yield Maximization: If no crystals appear, add Hexane dropwise until permanent turbidity is just observed, then cool to 4°C.

Visual Troubleshooting Workflows

Diagram 1: Solvent Selection Logic Tree

This decision tree guides you to the correct solvent based on your intended application.

SolventSelection start START: Select Application app_nmr NMR Analysis start->app_nmr app_rxn Chemical Reaction start->app_rxn app_pur Purification start->app_pur warning CRITICAL WARNING: Avoid Acetone/Ketones (Forms Hydrazones) start->warning nmr_choice Use DMSO-d6 app_nmr->nmr_choice Standard nmr_alt Use Methanol-d4 (If DMSO interferes) app_nmr->nmr_alt Alternative rxn_temp High Temp (>80°C)? app_rxn->rxn_temp pur_method Recrystallization app_pur->pur_method solv_dmf Use DMF or DMAc rxn_temp->solv_dmf Yes solv_etoh Use Ethanol/Methanol rxn_temp->solv_etoh No (Reflux) recrys_solv Ethanol (Hot) + Hexane (Cold) pur_method->recrys_solv

Caption: Logic flow for selecting the optimal solvent based on experimental intent, highlighting the critical exclusion of ketones.

Diagram 2: The "Oiling Out" Rescue Plan

A common issue during recrystallization is the product separating as an oil rather than a crystal.

OilingOut state_oil Problem: Product Oils Out step_reheat 1. Re-heat to Reflux (Dissolve Oil) state_oil->step_reheat step_add_solv 2. Add More Ethanol (Dilute Solution) step_reheat->step_add_solv step_cool_slow 3. Cool Very Slowly (Wrap flask in foil) step_add_solv->step_cool_slow step_seed 4. Add Seed Crystal at 40°C step_cool_slow->step_seed state_cryst Success: Crystalline Solid step_seed->state_cryst

Caption: Step-by-step intervention strategy when the compound separates as an oil during purification.

Frequently Asked Questions (FAQs)

Q1: My compound turned pink/dark brown after sitting in solution. Is it ruined? A: This indicates oxidation of the p-methoxyaniline moiety. While the hydrazide group is relatively stable, electron-rich anilines oxidize in air, especially in solution.[1]

  • Fix: Recrystallize immediately using Ethanol containing a trace of sodium metabisulfite (antioxidant) if the degradation is minor. Store the solid under Nitrogen/Argon in the dark.

Q2: Can I use Acetone to clean my glassware or as a co-solvent? A: You can use it for cleaning after the product is removed, but never contact your product with acetone.[1] The reaction to form the hydrazone is rapid and will contaminate your sample.

  • Evidence: Hydrazides condense with ketones to form hydrazones, a reaction often used for derivatization but disastrous for solubility/purity [1].[1]

Q3: I see a peak at ~12 ppm in my NMR. Is this an impurity? A: Likely not. The hydrazide protons (-CONH NH₂) often appear downfield (9-12 ppm) depending on the solvent and concentration due to hydrogen bonding. The NH₂ protons are usually broader and appear upfield (4-6 ppm).

Q4: Why is water a poor solvent even though the molecule has polar groups? A: While the hydrazide is polar, the p-methoxyphenyl ring drives the overall logP (partition coefficient) higher. The lattice energy of the crystal (stabilized by H-bonds) is too high for water to overcome at neutral pH.

  • Note: Acidifying the water (pH < 3) will protonate the amine and dissolve it, but this may hydrolyze the hydrazide linkage over time.[1]

References

  • Synthesis and characterization of hydrazide derivatives. Source: National Institutes of Health (PMC). Context: Describes the standard synthesis of acetohydrazides from esters using ethanol reflux and subsequent recrystallization. URL:[Link]

  • Solubility of N-substituted acetohydrazides in organic solvents. Source: PubMed / ResearchGate. Context: Discusses the solubility profiles of hydrazide derivatives, highlighting the effectiveness of polar aprotic solvents (DMSO) and the poor solubility in non-polar organics.[1] URL:[Link]

  • Reactivity of Hydrazides with Carbonyls (Acetone Warning). Source: National Institutes of Health (PMC). Context: Details the reaction of hydrazides with ketones/aldehydes to form hydrazones, validating the warning against using acetone. URL:[Link]

  • Recrystallization Strategies for Anilino-acetohydrazides. Source: University of Rochester / Department of Chemistry. Context: General protocols for recrystallizing stubborn organic amides and hydrazides using Ethanol/Hexane systems. URL:[Link]

Sources

Optimization

troubleshooting failed reactions involving 2-(4-Methoxyanilino)acetohydrazide

Status: Operational | Tier: Level 3 (Senior Application Scientist) Welcome to the technical support hub for 2-(4-Methoxyanilino)acetohydrazide . This guide addresses the specific reactivity challenges associated with thi...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Tier: Level 3 (Senior Application Scientist)

Welcome to the technical support hub for 2-(4-Methoxyanilino)acetohydrazide . This guide addresses the specific reactivity challenges associated with this scaffold, particularly its dual-nucleophile nature (aniline vs. hydrazide) and the electron-rich 4-methoxybenzene ring which sensitizes the molecule to oxidative degradation.

The Molecule Dossier

Before troubleshooting, verify your substrate's profile. This molecule contains three reactive centers that dictate its behavior in synthesis.

FeatureChemical NatureReactivity Risk
Hydrazide (-CONHNH₂)

-effect Nucleophile
Primary Target. Prone to oxidation by air; forms dimers if hydrazine is limiting during synthesis.
Aniline Nitrogen (-NH-) Secondary AmineInterference. Less nucleophilic than the hydrazide but can be acylated under forcing conditions (e.g., boiling POCl₃).
Anisole Ring (MeO-Ph) Electron-Rich AromaticSide Reactions. Activates the ring towards electrophilic attack (chlorination/nitration) and oxidation (tar formation).

Critical Protocols & Troubleshooting

Module A: Synthesis of the Precursor (The Hydrazide)

Context: Most downstream failures stem from impure starting material. The reaction of ethyl (4-methoxyanilino)acetate with hydrazine hydrate is a standard hydrazinolysis, but it is prone to "dimerization."

Standard Protocol:

  • Dissolve ethyl (4-methoxyanilino)acetate (1.0 eq) in absolute EtOH.

  • Add Hydrazine Hydrate (excess, 3.0 – 5.0 eq) .

  • Reflux for 4–6 hours.

  • Cool to precipitate the product.

Troubleshooting Guide:

  • Symptom: Product MP is too high (>200°C) or insoluble.

    • Diagnosis: Formation of the symmetrical N,N'-diacylhydrazine dimer. This happens when the ester is in excess relative to hydrazine.

    • Fix: Ensure hydrazine hydrate is used in large excess (at least 3 equivalents). Add the ester to the hydrazine solution, not vice-versa.

  • Symptom: Product is colored (pink/brown) instead of white/cream.

    • Diagnosis: Oxidation of the aniline or hydrazine moiety.

    • Fix: Perform the reaction under N₂ atmosphere. Recrystallize immediately from Ethanol/DMF.

Module B: Cyclization to 1,3,4-Oxadiazoles

Context: This is the most common reaction failure. Researchers often use POCl₃ (Phosphorus Oxychloride) to close the ring, but the 4-methoxy group makes the substrate sensitive to the harsh acidic/oxidative nature of POCl₃.

Method 1: The POCl₃ Route (High Risk/High Reward)

  • Issue: "My reaction turned into a black tar."

  • Root Cause: POCl₃ acts as a Vilsmeier-Haack reagent. The electron-rich anisole ring is susceptible to electrophilic attack or oxidative decomposition at high temperatures.

  • Correction:

    • Reduce temperature: Do not reflux immediately. Stir at 60–80°C.

    • Preferred Alternative: Use milder dehydrating agents like T3P (Propylphosphonic anhydride) or Iodine/K₂CO₃ (Oxidative cyclization of hydrazones).

Method 2: The Iodine/K₂CO₃ Route (Recommended)

  • Protocol: React the hydrazide with an aldehyde first to form the hydrazone, then treat with I₂ (1.0 eq) and K₂CO₃ (3.0 eq) in Dioxane at 80°C.

  • Why it works: This avoids strong acids, protecting the acid-labile aniline linkage and the electron-rich ring.

Module C: Hydrazone Formation (Schiff Bases)

Context: Condensation with aldehydes/ketones.[1][2]

  • Symptom: Low yield or rapid hydrolysis.

  • Troubleshooting:

    • pH Control: The reaction requires weak acid catalysis (Glacial Acetic Acid). Strong acids will protonate the hydrazine nucleophile, killing reactivity.

    • Equilibrium: This is reversible. Use a Dean-Stark trap or molecular sieves to remove water and drive the equilibrium forward.

Visualizing Reactivity Pathways

The following diagram illustrates the critical reaction nodes and failure points for 2-(4-Methoxyanilino)acetohydrazide.

ReactivityPathways Ester Ethyl (4-methoxyanilino)acetate Hydrazide 2-(4-Methoxyanilino) acetohydrazide (Target Scaffold) Ester->Hydrazide N2H4.H2O (Excess) Reflux EtOH Dimer By-product: N,N'-Diacylhydrazine (Insoluble Solid) Ester->Dimer Limiting N2H4 (Stoichiometric Error) Hydrazone Intermediate: Hydrazone (Schiff Base) Hydrazide->Hydrazone R-CHO, Cat. AcOH (-H2O) Oxadiazole Product: 1,3,4-Oxadiazole Hydrazide->Oxadiazole R-COOH + POCl3 (Direct Cyclization) Tar Decomposition: Black Tar/Charring Hydrazide->Tar POCl3 (Reflux > 4h) Oxidation of Anisole Ring Hydrazone->Oxadiazole I2 / K2CO3 (Oxidative Cyclization) Hydrazone->Oxadiazole Chloramine-T

Figure 1: Reaction network showing the critical path to the Hydrazide and downstream cyclization risks. Red paths indicate high-risk failure modes.

FAQ: Rapid Resolution

Q1: The NMR shows a mixture of isomers for my hydrazide. Is it impure?

  • Answer: Not necessarily. Hydrazides often exhibit cis/trans amide rotamers in NMR (DMSO-d6) due to restricted rotation around the C(O)-N bond. You may see dual peaks for the -NH protons. Heating the NMR tube usually coalesces these peaks, confirming they are rotamers, not impurities.

Q2: Can I use microwave irradiation for the cyclization?

  • Answer: Yes, and it is highly recommended. Microwave synthesis (e.g., 150°C, 10 min) often suppresses the carbonization side-reactions seen with prolonged thermal reflux in POCl₃.

Q3: My product is oiling out during the workup of the oxadiazole.

  • Answer: 1,3,4-Oxadiazoles derived from this scaffold can be lipophilic.[3]

    • Fix: Do not just pour into ice water. Neutralize the POCl₃ mixture with saturated NaHCO₃ (carefully!), then extract with Chloroform or Ethyl Acetate . Wash the organic layer with sodium metabisulfite (if using iodine) to remove stains.

Summary of Reaction Conditions

Target TransformationReagent of ChoiceConditionsKey Precaution
Ester

Hydrazide
Hydrazine Hydrate (99%)Reflux EtOH, 4hUse 3-5 eq of hydrazine to prevent dimerization.
Hydrazide

Oxadiazole
I₂ / K₂CO₃ Dioxane, 80°CRequires Hydrazone intermediate first. Milder than POCl₃.
Hydrazide

Oxadiazole
POCl₃ Reflux, 6hHigh Risk. Monitor TLC closely. Stop if darkening occurs.
Hydrazide

Triazole
CS₂ / KOHReflux EtOHForms the thiol-thione tautomer; requires acidification to precipitate.

References

  • Synthesis and Biological Evaluation of 1,3,4-Oxadiazole Deriv

    • Source: National Institutes of Health (NIH) / PubMed
    • Context: Describes the synthesis of 1,3,4-oxadiazoles from acid hydrazides using POCl₃ and alternative cyclodehydr
    • URL:[Link]

  • Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles via Oxid

    • Source: PubMed
    • Context: Provides a milder, base-mediated (K₂CO₃)
    • URL:[Link]

  • Reactivity of 2-(Phenylamino)acetohydrazide and its Metal Complexes.

    • Source: ResearchGate[4][5][6][7]

    • Context: Details the specific spectral characteristics (NMR/IR) and coordination chemistry of the anilino-acetohydrazide scaffold.
    • URL:[Link]

  • Mechanism of POCl₃-mediated Cycliz

    • Source: ResearchGate[4][5][6][7]

    • Context: Explains the Vilsmeier-Haack type mechanism and potential side reactions during oxadiazole synthesis.
    • URL:[Link]

Sources

Troubleshooting

dealing with hygroscopic nature of acetohydrazide compounds

Initiating Hygroscopy Analysis I've initiated detailed Google searches to understand acetohydrazide's hygroscopic behavior and related compound challenges. My queries are focusing on storage, handling, and purification,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: February 2026

Initiating Hygroscopy Analysis

I've initiated detailed Google searches to understand acetohydrazide's hygroscopic behavior and related compound challenges. My queries are focusing on storage, handling, and purification, crucial factors when working with this substance in a laboratory.

Developing Technical Support Center

I'm now structuring the technical support center, organizing content into sections like FAQs and troubleshooting. My aim is to synthesize search information into clear Q&A formats. I'm focusing on user-friendly guides with scientific rationale behind each step, making the advice practical and actionable. Concurrently, I'm working on step-by-step experimental protocols.

Expanding Search & Structuring

I am expanding my Google searches to include analytical techniques applicable to hygroscopic compounds and the chemical properties/reactivity of acetohydrazide. I'm now structuring the technical support center into sections like "Frequently Asked Questions," "Troubleshooting," and "Best Practices." My plan is to synthesize information into Q&A formats with scientific reasoning. I'm also preparing experimental protocols and data tables.

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Structure-Activity Relationships of 2-(4-Methoxyanilino)acetohydrazide Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of derivatives based on the 2-(4-methoxyanilino)acetohydrazide scaffold. Designed for researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of derivatives based on the 2-(4-methoxyanilino)acetohydrazide scaffold. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data from various studies to illuminate how targeted chemical modifications influence biological outcomes, particularly in the realms of antimicrobial and anticancer activities. We will explore the causality behind synthetic strategies and provide validated experimental protocols to support further research and development in this promising area of medicinal chemistry.

The 2-(4-Methoxyanilino)acetohydrazide Scaffold: A Versatile Core

The 2-(4-methoxyanilino)acetohydrazide molecule serves as an excellent starting point for combinatorial chemistry and drug discovery. Its structural features—a reactive terminal hydrazide, a secondary aniline nitrogen, and an aromatic ring—offer multiple sites for chemical modification. This versatility allows for the systematic alteration of steric, electronic, and lipophilic properties to optimize biological activity.

The core rationale for derivatizing this scaffold is based on the established pharmacological importance of both the aniline and hydrazide moieties. Hydrazide derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory effects.[1] The anilino group, particularly when incorporated into heterocyclic systems like quinazolines, is a well-known pharmacophore in anticancer agents that target protein kinases.[2][3][4][5] By combining these fragments and exploring substitutions, we can generate novel chemical entities with enhanced potency and selectivity.

Scaffold_Modification_Points cluster_core 2-(4-Methoxyanilino)acetohydrazide Core Core R1 R1: Phenyl Ring Substitutions (Halogens, Alkyl, Alkoxy) Core->R1 Site A R2 R2: Aniline Nitrogen Substitution (Alkylation, Acylation) Core->R2 Site B R3 R3: Hydrazide Condensation (Aldehydes, Ketones -> Hydrazones) (Isothiocyanates -> Thiosemicarbazides) Core->R3 Site C

Caption: Key modification sites on the 2-(4-methoxyanilino)acetohydrazide scaffold.

Comparative Analysis: Antimicrobial Activity

Derivatives of hydrazides are frequently investigated for their potential to combat microbial infections.[1][6] The primary mechanism often involves the formation of Schiff bases (hydrazones) by condensing the terminal hydrazide with various aldehydes or ketones. This modification significantly impacts the molecule's lipophilicity and its ability to interact with microbial targets.

Key SAR Insights for Antimicrobial Activity:
  • Hydrazone Formation: The conversion of the hydrazide to a hydrazone is a critical step for imparting significant antimicrobial activity. The resulting C=N bond and the appended aryl or heteroaryl ring from the aldehyde/ketone introduce rigidity and extend the conjugated system, which can enhance binding to microbial enzymes or cell wall components.

  • Substituents on the Appended Ring: The nature of the substituent on the aromatic ring introduced via condensation plays a crucial role. Electron-withdrawing groups (e.g., chloro, nitro) or heterocyclic rings can increase the potency. For example, some studies on related hydrazones have shown that halogen substitutions enhance activity.

  • Gram-Positive vs. Gram-Negative Activity: Many derivatives exhibit preferential activity against Gram-positive bacteria like Staphylococcus aureus.[7] The outer membrane of Gram-negative bacteria often presents a formidable barrier to compound penetration, leading to higher Minimum Inhibitory Concentration (MIC) values.

Quantitative Data Summary: Antimicrobial Efficacy

The following table summarizes hypothetical yet representative MIC data for a series of derivatives, illustrating the structure-activity relationships discussed.

Compound ID Modification at Site C (R3) MIC (μg/mL) vs. S. aureus MIC (μg/mL) vs. E. coli
Parent -NHNH₂>256>256
DA-1 N=CH-Phenyl128256
DA-2 N=CH-(4-Chlorophenyl)32128
DA-3 N=CH-(4-Nitrophenyl)1664
DA-4 N=CH-(2-Hydroxyphenyl)64128
DA-5 N=CH-(2-Furyl)3264
Ciprofloxacin (Positive Control)10.5

This table is illustrative. Actual values would be determined experimentally.

Comparative Analysis: Anticancer Activity

The anilino-quinazoline scaffold is a cornerstone of modern oncology, with several approved drugs targeting epidermal growth factor receptor (EGFR) tyrosine kinase.[3] By modifying the 2-(4-methoxyanilino)acetohydrazide core, it is possible to generate compounds that exhibit potent cytotoxic effects against various cancer cell lines.

Key SAR Insights for Anticancer Activity:
  • Cyclization into Heterocycles: A common and effective strategy involves using the acetohydrazide moiety to construct larger heterocyclic systems, such as quinazolinones or triazoles.[8][9] These rigid, planar structures can intercalate with DNA or fit into the ATP-binding pocket of kinases.

  • Anilino Ring Substitution: Substitutions on the 4-methoxyanilino ring are critical for modulating kinase inhibitory activity. Small, electron-donating groups at the meta or para positions can enhance potency. Halogen substitutions have also been shown to be favorable in many cases.[10]

  • Target Specificity: The specific modifications dictate the mechanism of action. For instance, incorporating a 2-oxoindoline moiety can lead to compounds that activate procaspase-3, inducing apoptosis, while other modifications might lead to EGFR inhibition.[3][9]

Quantitative Data Summary: In Vitro Cytotoxicity

The table below presents a comparative summary of the cytotoxic activity (IC₅₀ values) of hypothetical derivatives against common cancer cell lines. Most compounds in such studies typically show moderate to excellent activity.[11]

Compound ID Structural Modification IC₅₀ (μM) vs. MCF-7 (Breast) IC₅₀ (μM) vs. HepG2 (Liver)
Parent Unmodified Core>100>100
CA-1 Cyclized to Quinazolinone15.225.8
CA-2 Quinazolinone with 6-Chloro5.18.3
CA-3 Hydrazone with 5-Methyl-isatin2.54.1
CA-4 Anilino-N-methylation8.912.5
Doxorubicin (Positive Control)0.81.2

This table is illustrative. Actual values would be determined experimentally.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols are described as self-validating systems, incorporating necessary controls for trustworthy and reproducible results.

Protocol 1: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of a novel compound.[12]

Causality: The broth microdilution method is chosen for its efficiency and quantitative results. By serially diluting the compound, we can pinpoint the lowest concentration that prevents visible microbial growth, providing a precise measure of bacteriostatic activity.

Materials:

  • 96-well microtiter plates

  • Test compound stock solution (e.g., in DMSO)

  • Bacterial strains (e.g., S. aureus, E. coli)

  • Mueller-Hinton Broth (MHB)

  • 0.5 McFarland standard

  • Positive control antibiotic (e.g., Ciprofloxacin)

  • Sterile diluents and micropipettes

Procedure:

  • Inoculum Preparation: Suspend bacterial colonies in sterile broth and adjust the turbidity to match a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final concentration of ~5 x 10⁵ CFU/mL in the test wells.[13]

  • Compound Dilution: Prepare serial two-fold dilutions of the test compound in MHB directly in the 96-well plate.

  • Inoculation: Add the prepared bacterial inoculum to each well containing the diluted compound.

  • Controls:

    • Positive Control: Wells with a standard antibiotic.

    • Negative Control (Growth): Wells with inoculum and broth only (no compound).

    • Sterility Control: Wells with broth only (no inoculum).

    • Solvent Control: Wells with inoculum and the maximum concentration of the solvent (e.g., DMSO) used.

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • Reading Results: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Antimicrobial_Workflow cluster_prep Preparation cluster_assay Assay Setup cluster_analysis Analysis Inoculum Prepare Inoculum (0.5 McFarland) Plate Inoculate 96-Well Plate Inoculum->Plate Dilution Serial Dilution of Compound Dilution->Plate Controls Add Controls (Positive, Negative, Solvent) Plate->Controls Incubate Incubate (37°C, 24h) Controls->Incubate Read Read MIC (Visual Inspection) Incubate->Read

Caption: Workflow for the Broth Microdilution MIC Assay.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a widely used colorimetric method to assess cell viability and determine the IC₅₀ value of a compound.[14][15]

Causality: This assay is based on the principle that viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt (MTT) to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, allowing for a quantitative measure of cytotoxicity.

Materials:

  • 96-well cell culture plates

  • Cancer cell lines (e.g., MCF-7, HepG2)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Test compound stock solution

  • MTT solution (5 mg/mL in PBS)

  • Solubilizing agent (e.g., DMSO, isopropanol with HCl)

  • Positive control (e.g., Doxorubicin)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compound.

  • Controls:

    • Positive Control: Wells with a known cytotoxic agent.

    • Negative Control (Vehicle): Wells with cells and medium containing the highest concentration of the solvent.

    • Untreated Control: Wells with cells and medium only.

  • Incubation: Incubate the plate for 48-72 hours in a humidified incubator (37°C, 5% CO₂).

  • MTT Addition: Add MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will form purple formazan crystals.

  • Solubilization: Carefully remove the medium and add a solubilizing agent to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Cytotoxicity_Workflow Seed Seed Cells in 96-Well Plate Treat Treat with Compound (Serial Dilutions) Seed->Treat Incubate_48h Incubate (48-72h) Treat->Incubate_48h Add_MTT Add MTT Reagent Incubate_48h->Add_MTT Incubate_4h Incubate (2-4h) Add_MTT->Incubate_4h Solubilize Solubilize Formazan Incubate_4h->Solubilize Read_Abs Read Absorbance Solubilize->Read_Abs Calculate Calculate IC50 Read_Abs->Calculate

Caption: Experimental workflow for the MTT cytotoxicity assay.

References

  • Synthesis and Antimicrobial Evaluation of 2-[2-(9H-Fluoren-9-ylidene)hydrazin-1-yl]-1,3-thiazole Derivatives. MDPI. [Link]

  • Synthesis and biological evaluation of novel 2-(2-arylmethylene)hydrazinyl-4-aminoquinazoline derivatives as potent antitumor agents. PubMed. [Link]

  • Evaluation of Antimicrobial Activities against Various E. coli Strains of a Novel Hybrid Peptide—LENART01. National Institutes of Health. [Link]

  • Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. PubMed. [Link]

  • Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. Semantic Scholar. [Link]

  • Reactivity of 2-Ethoxyquinazolin- 4-yl hydrazine and its Use in Synthesis of Novel Quinazoline Derivatives of Antimicrobial Activity. PMC - NIH. [Link]

  • Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). MDPI. [Link]

  • Design, synthesis and biological evaluation of novel 4-anilinoquinazoline derivatives as hypoxia-selective EGFR and VEGFR-2 dual inhibitors. PubMed. [Link]

  • New Acetohydrazides Incorporating 2-Oxoindoline and 4-Oxoquinazoline: Synthesis and Evaluation of Cytotoxicity and Caspase Activation Activity. PubMed. [Link]

  • Discovery and structure-activity relationships of 4-aminoquinazoline derivatives, a novel class of opioid receptor like-1 (ORL1) antagonists. PubMed. [Link]

  • Synthesis and biological evaluation of C-4 substituted phenoxazine-bearing hydroxamic acids with potent class II histone deacetylase inhibitory activities. PubMed. [Link]

  • Exploring structure-activity relationship of S-substituted 2-mercaptoquinazolin-4(3H)-one including 4-ethylbenzenesulfonamides as human carbonic anhydrase inhibitors. PubMed. [Link]

  • Utility of 2-cyano-N-(1-(4-morpholinophenyl)ethylidene)aceto hydrazide for the synthesis of some new acrylohydrazide, 2-oxo-1,2-dihydropyridine, bispyridine and chromene derivatives as potent antimicrobial agents. ResearchGate. [Link]

  • Synthesis and Biological Evaluation of 2,4-Diaminoquinazolines as Potential Antitumor Agents. ResearchGate. [Link]

  • Discovery of N-methyl-4-(4-methoxyanilino)quinazolines as potent apoptosis inducers. Structure-activity relationship of the quinazoline ring. PubMed. [Link]

  • Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives. PMC - NIH. [Link]

  • 2-(4-Methylanilino)acetohydrazide. PMC - NIH. [Link]

  • Bioassays for Anticancer Activities. ResearchGate. [Link]

  • Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. National Institutes of Health. [Link]

  • Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. MDPI. [Link]

  • Reactivity of 2-Ethoxyquinazolin- 4-yl hydrazine and its Use in Synthesis of Novel Quinazoline Derivatives of Antimicrobial Activity. Global Journal of Health Science. [Link]

  • Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega. [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. ResearchGate. [Link]

  • Bioassays for anticancer activities. PubMed. [Link]

  • Evaluation of novel compounds as anti-bacterial or anti-virulence agents. PMC - NIH. [Link]

  • A Simple and Reliable Approach for Assessing Anticancer Activity In Vitro. ResearchGate. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(4-Methoxyanilino)acetohydrazide

Executive Summary: The Precautionary Principle Immediate Action Required: Treat 2-(4-Methoxyanilino)acetohydrazide as a High-Potency Active Pharmaceutical Ingredient (HPAPI) . While specific toxicological data for this e...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Precautionary Principle

Immediate Action Required: Treat 2-(4-Methoxyanilino)acetohydrazide as a High-Potency Active Pharmaceutical Ingredient (HPAPI) .

While specific toxicological data for this exact conjugate may be sparse in public registries, its structure combines two high-risk pharmacophores: a 4-methoxyaniline (p-anisidine) moiety and a hydrazide functional group .

  • The Hazard: Potential for severe skin sensitization, methemoglobinemia (aniline effect), and genotoxicity (hydrazide effect).

  • The Directive: Do not handle on an open bench. All solid-phase manipulation requires a certified Chemical Fume Hood (CFH) or Powder Containment Hood.

Hazard Deconstruction & Risk Assessment

To understand the PPE requirements, we must deconstruct the molecule into its reactive components. This is not just "chemical handling"; it is risk management.

Functional GroupAssociated HazardMechanism of Action
Hydrazide (-CONHNH₂) Sensitizer & Mutagen Hydrazides are nucleophilic and can react with cellular carbonyls. They are known skin sensitizers and suspected carcinogens [1].[1][2][3]
4-Methoxyaniline Systemic Toxin Structurally analogous to p-anisidine. Absorbs through skin/lungs. Oxidizes hemoglobin to methemoglobin, reducing oxygen transport [2].
Conjugate Molecule Unknown Synergy The combination suggests high lipophilicity (skin absorption) and reactivity. Treat as GHS Category 2/3 Acute Toxin .
Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. The following matrix details the Required protection levels based on the task duration.

3.1 Hand Protection: The "Double-Barrier" Protocol

Latex gloves are strictly prohibited due to the high permeability of hydrazine derivatives.

  • Primary Layer (Inner): 4 mil Nitrile (Inspection White).

  • Secondary Layer (Outer):

    • Short Duration (<15 mins): 5-8 mil Nitrile (Textured).

    • Long Duration (>15 mins) or Solvation: Silver Shield® / 4H® (Laminate) gloves. Laminates provide >480 min breakthrough time for broad-spectrum organics.

3.2 Respiratory & Ocular Protection
  • Ocular: Chemical Splash Goggles (Indirect Vent). Safety glasses are inadequate due to the corrosive potential of hydrazides on mucosal membranes.

  • Respiratory:

    • Primary Control: Engineering controls (Fume Hood) are mandatory.[1]

    • Secondary (Spill/Cleaning): Full-face respirator with P100 (HEPA) + OV (Organic Vapor) cartridges.

3.3 PPE Decision Logic (Visualization)

PPE_Selection Start Task Assessment Solid Solid Handling (Weighing/Transfer) Start->Solid Liquid Liquid Handling (Solvation/Reaction) Start->Liquid Basic PPE Level 1: Double Nitrile + Fume Hood Solid->Basic Dust Risk Long Prolonged/Immersion (>15 min) Liquid->Long Short Short Liquid->Short Advanced PPE Level 2: Silver Shield® Laminate + Splash Goggles Long->Advanced Permeation Risk Short->Basic

Figure 1: PPE Decision Tree based on physical state and exposure duration.

Operational Workflow: The "Closed Loop"

To maintain scientific integrity and safety, follow this specific workflow for weighing and solvation.

Step 1: Preparation
  • Verify Engineering Controls: Ensure Fume Hood face velocity is 80–100 fpm.

  • Static Control: Hydrazides can be static-sensitive. Use an ionizing bar or anti-static gun on the weighing boat before dispensing.

Step 2: Weighing (The Critical Step)
  • Goal: Prevent airborne particulate generation.

  • Technique:

    • Place the balance inside the hood.

    • Tare the weighing boat.

    • Transfer solid using a disposable spatula.

    • Immediate Solvation: If possible, add the solvent (e.g., DMSO, Methanol) directly to the weighing boat or vial before removing it from the hood. Wetting the solid eliminates inhalation risk during transport.

Step 3: Decontamination
  • Wipe down balance and workspace with 10% Bleach (Sodium Hypochlorite) followed by water.

    • Chemistry: Hypochlorite oxidizes hydrazides, breaking them down into less toxic species (Nitrogen gas/salts) [3].

Waste Disposal & Emergency Response
5.1 Waste Segregation

Do NOT mix with general organic waste if that waste contains:

  • Aldehydes/Ketones: Risk of exothermic condensation (hydrazone formation).

  • Strong Oxidizers: Risk of fire/explosion (hydrazine moiety is a reducing agent).

Disposal Labeling:

"Hazardous Waste: Toxic Organic Solid/Liquid. Contains Hydrazide Derivative.[4] High Nitrogen Content."

5.2 Emergency Spill Procedure
  • Evacuate the immediate area.

  • Don PPE: Full-face respirator (P100/OV), Laminate gloves, Tyvek suit.

  • Quench: Cover spill with a 5% Sodium Hypochlorite solution (Bleach) to oxidize the hydrazide. Allow to react for 15 minutes.

  • Absorb: Use vermiculite or sand. Do not use combustible materials (sawdust).

Handling & Processing Workflow

Handling_Workflow Start Start: Material Retrieval Check Check Engineering Controls (Hood Velocity >80fpm) Start->Check Don Don PPE: Double Nitrile + Lab Coat + Goggles Check->Don Weigh Weighing (Inside Hood) *Use Anti-Static Gun* Don->Weigh Solvate Solvation (In Situ) Dissolve solid before transport Weigh->Solvate Clean Decon: 10% Bleach Wipe Solvate->Clean Waste Disposal: Segregated Stream Clean->Waste

Figure 2: Step-by-step operational workflow ensuring containment from retrieval to disposal.

References
  • National Institutes of Health (NIH). (2020). New Acetohydrazides Incorporating 2-Oxoindoline and 4-Oxoquinazoline: Synthesis and Evaluation. PubMed. Retrieved from [Link]

  • University of Connecticut (UConn). (2023). Laboratory Safety Manual: Handling Hydrazines. Environmental Health & Safety.[1][5][6][7] Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.